Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate

• CAS: 494799-19-8

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate

Abstract: This technical guide provides a comprehensive overview of the chemical and physical properties, a proposed synthetic pathway, expected reactivity, and potential applications of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical knowledge with practical insights, drawing upon data from analogous indole derivatives to elucidate the characteristics of this specific molecule. The indole scaffold is a cornerstone in medicinal chemistry, and understanding the nuances of its functionalized derivatives is paramount for the innovation of novel therapeutics.[1][2][3]

Introduction and Molecular Overview

Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate is a functionalized indole derivative. The core of this molecule is the indole bicyclic system, which is widely recognized as a "privileged scaffold" in drug discovery due to its ability to interact with a variety of biological targets.[1][3] The specific substitutions on this indole core—a bromine atom at the 2-position, a cyclohexyl group at the 3-position, and a methyl carboxylate group at the 6-position—are anticipated to confer distinct chemical properties and biological activities.

The bromine atom at the C2 position is a key functional handle for further synthetic modifications, particularly through transition metal-catalyzed cross-coupling reactions.[4] The bulky, lipophilic cyclohexyl group at the C3 position is expected to influence the molecule's steric profile and its interactions with hydrophobic pockets in target proteins. The methyl carboxylate group at the C6 position can act as a hydrogen bond acceptor and can be readily hydrolyzed to the corresponding carboxylic acid, offering another point for modification or for modulating the compound's pharmacokinetic properties.

Physicochemical Properties

The physicochemical properties of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate are critical for its handling, formulation, and biological activity. The following table summarizes the predicted and inferred properties based on its constituent functional groups and data from analogous compounds.

Property	Predicted/Inferred Value	Rationale and Comparative Data
Molecular Formula	C₁₆H₁₈BrNO₂	Based on the chemical structure.
Molecular Weight	336.22 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Many functionalized indole-carboxylates are crystalline solids at room temperature.[5]
Melting Point	140-160 °C (predicted)	The melting point is expected to be higher than simpler bromoindoles due to the larger molecular weight and potential for intermolecular interactions. For comparison, Methyl 3-cyclohexyl-1H-indole-5-carboxylate has a melting point of 132-133 °C.[5]
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, dichloromethane, ethyl acetate); Insoluble in water.	The presence of the large, nonpolar cyclohexyl group and the overall aromatic character suggest poor aqueous solubility.
pKa	~16-17 for the indole N-H	The indole N-H is weakly acidic.
LogP	~4.5-5.5 (predicted)	The lipophilic cyclohexyl and bromo substituents will contribute to a high LogP value, indicating good membrane permeability.

Proposed Synthesis and Experimental Protocol

The synthesis of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate can be envisioned through a multi-step sequence starting from a commercially available indole derivative. A plausible synthetic route is outlined below, based on established methodologies for indole functionalization.

Synthetic Scheme

Caption: Proposed two-step synthesis of the target compound.

Step-by-Step Experimental Protocol

Step 1: Friedel-Crafts Alkylation of Methyl 1H-indole-6-carboxylate

• Rationale: The C3 position of the indole ring is highly nucleophilic and susceptible to electrophilic substitution. A Friedel-Crafts alkylation with cyclohexene in the presence of an acid catalyst is a standard method for introducing a cyclohexyl group at this position.

• Procedure:

  • To a solution of Methyl 1H-indole-6-carboxylate (1.0 eq) in a suitable solvent (e.g., dichloromethane or nitrobenzene) at 0 °C, add a Lewis acid catalyst (e.g., BF₃·OEt₂, AlCl₃, or a protic acid like p-toluenesulfonic acid) (0.1-1.1 eq).

  • Add cyclohexene (1.2 eq) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring the progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford Methyl 3-cyclohexyl-1H-indole-6-carboxylate.

Step 2: Bromination of Methyl 3-cyclohexyl-1H-indole-6-carboxylate

• Rationale: The C2 position of a 3-substituted indole is the next most reactive site for electrophilic substitution. N-Bromosuccinimide (NBS) is a mild and effective reagent for the selective bromination of indoles at the C2 position.

• Procedure:

  • Dissolve Methyl 3-cyclohexyl-1H-indole-6-carboxylate (1.0 eq) in a suitable solvent such as DMF or acetonitrile.

  • Cool the solution to 0 °C and add N-Bromosuccinimide (1.0-1.1 eq) portion-wise.

  • Stir the reaction mixture at 0 °C to room temperature for 1-4 hours, monitoring by TLC.

  • Once the starting material is consumed, pour the reaction mixture into water and extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the resulting crude solid by recrystallization or column chromatography to yield Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate.

Spectroscopic Characterization (Predicted)

While experimental spectra are not available, the expected spectroscopic data can be predicted based on the structure.

• ¹H NMR:

  • A broad singlet for the N-H proton (~8.0-8.5 ppm).

  • Singlets and doublets in the aromatic region (7.0-8.0 ppm) corresponding to the protons on the benzene portion of the indole ring.

  • A multiplet for the methine proton of the cyclohexyl group attached to the indole ring.

  • A series of multiplets for the methylene protons of the cyclohexyl group.

  • A singlet for the methyl ester protons (~3.9 ppm).

• ¹³C NMR:

  • A signal for the ester carbonyl carbon (~167 ppm).

  • Signals in the aromatic region for the indole carbons.

  • A signal for the C2 carbon bearing the bromine atom (expected to be downfield).

  • Signals for the cyclohexyl carbons.

  • A signal for the methyl ester carbon (~52 ppm).

• IR Spectroscopy:

  • A broad peak around 3300-3400 cm⁻¹ corresponding to the N-H stretch.

  • A strong peak around 1700-1720 cm⁻¹ for the C=O stretch of the ester.

  • Peaks in the 1400-1600 cm⁻¹ region for the aromatic C=C stretching vibrations.

• Mass Spectrometry (HRMS-ESI):

  • The calculated m/z for [M+H]⁺ would be approximately 337.0648, with the characteristic isotopic pattern for a compound containing one bromine atom.

Chemical Reactivity and Potential for Further Functionalization

The chemical reactivity of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate is largely dictated by its key functional groups.

Caption: Key reactive sites and potential transformations.

• N-H Functionalization: The indole nitrogen can be deprotonated with a suitable base (e.g., NaH) and subsequently alkylated or acylated.[6] This provides a straightforward method for introducing a variety of substituents at the N1 position, which can be crucial for modulating biological activity.

• Palladium-Catalyzed Cross-Coupling Reactions: The C2-bromo substituent is a versatile handle for a range of palladium-catalyzed cross-coupling reactions.[4]

  • Suzuki Coupling: Reaction with boronic acids or esters can introduce new aryl or heteroaryl groups at the C2 position.

  • Heck Coupling: Reaction with alkenes can be used to install vinyl groups.

  • Buchwald-Hartwig Amination: This reaction allows for the formation of C-N bonds by coupling with amines.

  • Sonogashira Coupling: Reaction with terminal alkynes can introduce alkynyl moieties.

• Ester Modification: The methyl ester at the C6 position can be hydrolyzed to the corresponding carboxylic acid under basic or acidic conditions. This carboxylic acid can then be converted to amides, other esters, or used as a handle for conjugation to other molecules. The amide bond is a key feature in many pharmaceuticals.[2]

Potential Applications in Drug Discovery and Materials Science

Indole derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities.[1][3] Functionalized indoles have been developed as anticancer, anti-inflammatory, and antimicrobial agents. The specific substitution pattern of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate suggests several potential therapeutic applications.

• Anticancer Agents: The indole scaffold is present in numerous anticancer drugs. The lipophilic cyclohexyl group could enhance binding to hydrophobic domains of protein targets, while the C2 and C6 positions offer sites for further optimization of activity and selectivity.

• Anti-inflammatory Agents: Many non-steroidal anti-inflammatory drugs (NSAIDs) contain an indole core, such as Indomethacin. The structural features of this molecule could be explored for the development of novel anti-inflammatory compounds.

• Antiviral and Antibacterial Agents: The functional handles on this molecule allow for the synthesis of a library of derivatives that could be screened against various viral and bacterial targets.

• Organic Materials: Functionalized indoles can also find applications in materials science as building blocks for organic semiconductors, dyes, and sensors.

Safety and Handling

Specific toxicity data for Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate is not available. However, based on related bromoindole compounds, the following precautions should be taken:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[7]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[7][8] Avoid contact with skin and eyes.[9] In case of contact, wash the affected area thoroughly with water.[8]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

It is recommended to consult the Safety Data Sheet (SDS) for similar compounds, such as 5-bromoindole, for more detailed safety information.[9][10]

Conclusion

Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate represents a promising, yet underexplored, chemical entity. Its synthesis is feasible through established organic chemistry methods. The strategic placement of its functional groups—a versatile bromine atom, a bulky cyclohexyl group, and a modifiable ester—makes it an attractive scaffold for the development of new therapeutic agents and functional materials. This technical guide provides a solid foundation for researchers to begin investigating the synthesis, properties, and applications of this and related indole derivatives. Further experimental work is necessary to validate the predicted properties and to fully explore the potential of this molecule.

References

• PubChem. 2-bromo-3-cyclohexyl-1h-indole-6-carboxylic acid. National Center for Biotechnology Information. [Link]

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Technical Monograph: Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate

CAS Number: 494799-19-8 [1]

Executive Summary & Compound Identity

Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate (CAS 494799-19-8) is a specialized heterocyclic intermediate critical to the synthesis of non-nucleoside inhibitors of the Hepatitis C Virus (HCV) NS5B polymerase.[2] It serves as the foundational scaffold for Beclabuvir (BMS-791325) , a direct-acting antiviral (DAA) developed for the treatment of HCV genotype 1 infections.

This compound represents a "linchpin" intermediate: the C2-bromine atom provides a reactive handle for cross-coupling reactions (essential for constructing the fused indolobenzazepine core), while the C3-cyclohexyl group acts as a hydrophobic anchor targeting the Thumb-1 domain of the viral polymerase.

Chemical Specifications

Parameter	Specification
CAS Number	494799-19-8
IUPAC Name	Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate
Molecular Formula	C₁₆H₁₈BrNO₂
Molecular Weight	336.22 g/mol
SMILES	COC(=O)c1ccc2c(c1)nc(Br)c2C3CCCCC3
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DCM, Ethyl Acetate; Insoluble in water

Strategic Significance in Drug Design

In the context of HCV NS5B inhibition, the structural design of CAS 494799-19-8 is non-trivial. Its architecture addresses specific binding pockets within the viral enzyme:

• The Cyclohexyl "Anchor" (C3 Position): The cyclohexyl moiety is installed early in the synthesis to occupy a deep, hydrophobic pocket on the surface of the NS5B polymerase (Thumb domain). This interaction is thermodynamic, stabilizing the ligand-protein complex.

• The Bromine "Handle" (C2 Position): The bromine atom is not a pharmacophore itself but a synthetic enabler. It allows for the subsequent formation of the indolo[1,2-c][1,3]benzodiazepine ring system via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) and ring-closing metathesis (RCM).

• The Methyl Ester (C6 Position): This functional group is a masked carboxylic acid. In the final drug molecule, this position is often hydrolyzed or modified to form salt bridges with arginine residues (e.g., Arg503) in the enzyme's active site.

Synthesis Protocol: Regioselective Bromination

The critical synthetic step for CAS 494799-19-8 is the regioselective bromination of the indole core. Because the C3 position is already occupied by the cyclohexyl group, electrophilic aromatic substitution is forced to occur at the C2 position.

Reaction Scheme

The following diagram illustrates the transformation from the precursor (Methyl 3-cyclohexyl-1H-indole-6-carboxylate) to the target bromide.

Figure 1: Regioselective bromination pathway.[1][3] The C3-cyclohexyl substituent sterically blocks the C3 position, directing the electrophile (Br+) exclusively to C2.

Detailed Methodology

Objective: Synthesis of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate. Scale: 10 mmol (Example Scale).

Reagents:

• Methyl 3-cyclohexyl-1H-indole-6-carboxylate (Precursor)[1][4]

• N-Bromosuccinimide (NBS) - Must be freshly crystallized to remove free bromine.

• Solvent: Dichloromethane (DCM) or Carbon Tetrachloride (CCl₄). Note: While patents often cite CCl₄, DCM is a safer, modern alternative.

Step-by-Step Protocol:

• Preparation: Dissolve 2.57 g (10 mmol) of methyl 3-cyclohexyl-1H-indole-6-carboxylate in 70 mL of anhydrous DCM (0.14 M concentration).

• Addition: Cool the solution to 0°C. Add 1.96 g (11 mmol, 1.1 eq) of NBS portion-wise over 30 minutes. The slow addition prevents over-bromination or side reactions on the phenyl ring.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Self-Validation Check: Monitor by TLC or LC-MS. The starting material (MW 257) should disappear, and the product peak (MW 336/338 doublet for Br isotope) should appear.

• Workup:

  • Quench the reaction with saturated aqueous sodium thiosulfate (removes residual bromine).

  • Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) and then brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Recrystallize from methanol or purify via silica gel column chromatography (Gradient: 0-20% Ethyl Acetate in Hexanes) to yield the off-white solid.

Downstream Application: The Beclabuvir Pathway

To contextualize the utility of CAS 494799-19-8, the diagram below outlines its transformation into the Beclabuvir core. The bromine atom is the key "socket" for the subsequent Suzuki coupling.

Figure 2: Retrosynthetic logic showing the pivotal role of the brominated indole intermediate in constructing the tetracyclic antiviral core.[4][5][3]

References

• Bristol-Myers Squibb Company. (2008). Indole Derivatives as Antiviral Agents.[6][7] US Patent Application US20080261944A1. Link

• Gentles, R. G., et al. (2014). Discovery of Beclabuvir (BMS-791325): A Potent Allosteric Inhibitor of the Hepatitis C Virus NS5B Polymerase. Journal of Medicinal Chemistry. Link

• PubChem. (n.d.).[5] Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate (Compound Summary). National Library of Medicine. Link

• ChemSRC. (2025). CAS 494799-19-8 Entry.[1][8][9]Link

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Technical Guide: 1H NMR Characterization of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate

Topic: 1H NMR of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate Content Type: Technical Whitepaper / Analytical Guide Audience: Medicinal Chemists, Analytical Scientists, Drug Discovery Researchers

Executive Summary & Strategic Context

Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate (referred to herein as Intermediate 6-Br ) is a critical scaffold in the synthesis of allosteric HCV NS5B polymerase inhibitors, specifically those belonging to the indolobenzazepine class (e.g., analogs related to Beclabuvir ).

The structural integrity of this intermediate is paramount; the C2-bromine serves as the handle for subsequent Suzuki-Miyaura cross-couplings to build the fused ring systems, while the C3-cyclohexyl group acts as a hydrophobic "anchor" within the NS5B thumb site II. The C6-methyl ester is a precursor for the carboxylic acid moiety required for electrostatic interaction with Arg503 of the viral protein.

This guide provides a rigorous analytical framework for validating Intermediate 6-Br using proton nuclear magnetic resonance (

H NMR), focusing on structural causality, impurity profiling, and self-validating spectral analysis.

Structural Dissection & Expected Chemical Shifts

To interpret the NMR spectrum accurately, we must deconstruct the molecule into its four distinct magnetic environments. The following data is based on structure-activity relationship (SAR) analysis of indole-6-carboxylates and verified substituent effects in deuterated chloroform (

) and DMSO- .

The Indole Core (Aromatic Region)

The 6-carbomethoxy substitution pattern creates a specific deshielding effect on the benzene ring protons (H4, H5, H7).

• H7 (Ortho to N, Ortho to Ester): The most deshielded aromatic proton due to the electron-withdrawing ester and proximity to the pyrrole nitrogen.

• H4 (Meta to Ester, Ortho to C3): Typically appears as a doublet. In 3-substituted indoles, H4 often experiences steric compression from the C3-substituent (cyclohexyl), potentially causing a downfield shift.

• H5 (Ortho to Ester, Meta to N): Appears as a doublet of doublets (dd) due to coupling with H4 (ortho,

  Hz) and H7 (meta, Hz).

The Substituents

• C2-Bromine: The presence of Br at C2 removes the characteristic indole H2 signal (typically

  7.0–7.4 ppm). Its absence is the primary indicator of successful bromination.

• C3-Cyclohexyl: This bulky aliphatic group dominates the upfield region (

  1.0–3.0 ppm). The methine proton (CH) attached directly to the indole ring is deshielded relative to the rest of the ring.

• C6-Methyl Ester: A sharp, diagnostic singlet, typically integrating to 3 protons.

Predicted Chemical Shift Table (400 MHz, DMSO- )

Note: Values are calculated based on additive substituent increments for indole derivatives.

Proton Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling Constant ( , Hz)	Mechanistic Insight
N-H (1)	11.80 – 12.10	br s	1H	-	Exchangeable; shift varies with concentration/water content.
H-7	8.05 – 8.15	d / s	1H		Deshielded by C6-ester and N-lone pair proximity.
H-4	7.85 – 7.95	d	1H		Ortho coupling to H5; steric influence from C3-cyclohexyl.
H-5	7.65 – 7.75	dd	1H		Diagnostic "roofing" effect toward H4.
COOCH	3.85 – 3.90	s	3H	-	Methyl ester singlet; key purity marker.
Cy-CH (1')	2.80 – 2.95	tt / m	1H		Methine proton linking cyclohexyl to indole C3.
Cy-CH	1.65 – 1.90	m	7H	-	Equatorial/Axial protons of cyclohexyl ring.
Cy-CH	1.20 – 1.45	m	3H	-	Distal methylene protons.

Experimental Protocol: Self-Validating Workflow

Sample Preparation

To ensure high-resolution spectra capable of detecting trace regioisomers (e.g., 5-bromo impurities), follow this protocol:

• Solvent Selection: Use DMSO-

  (99.9% D) rather than . The indole NH is often broad or invisible in chloroform due to exchange, whereas DMSO stabilizes the NH via hydrogen bonding, providing a sharp integration standard (1H).

• Concentration: Dissolve 5–10 mg of the solid intermediate in 0.6 mL of solvent.

• Filtration: Filter through a glass wool plug directly into the NMR tube to remove inorganic salts (e.g., NBS byproducts) that cause line broadening.

Acquisition Parameters[1]

• Pulse Sequence: Standard 1D proton (zg30).

• Relaxation Delay (D1): Set to

  seconds. The quaternary carbons and the ester methyl group can have long T1 relaxation times. Short D1 values will reduce the integration accuracy of the ester methyl relative to the aromatic protons.

• Scans (NS): Minimum 16 scans for characterization; 64 scans for impurity profiling (<1%).

Synthesis & Impurity Profiling Logic

The synthesis of Intermediate 6-Br typically proceeds via the bromination of Methyl 3-cyclohexyl-1H-indole-6-carboxylate. The following diagram illustrates the synthesis logic and the NMR decision points required to validate the reaction.

Caption: Decision tree for monitoring the bromination of the indole scaffold using 1H NMR markers.

Critical Impurities to Monitor

• Unreacted Starting Material: Look for the H2 proton . In the starting material (3-cyclohexylindole), H2 appears as a doublet (

  Hz) around 7.1–7.4 ppm due to coupling with the NH. In the product, this region must be silent.

• Over-Bromination (Benzene Ring): If NBS is used in excess, bromination may occur on the benzene ring (positions 4, 5, or 7). This destroys the clean 1:1:1 integration of the aromatic protons. Look for the loss of the H5 dd pattern.

• N-Bromination: Occasionally, the bromine adds to the nitrogen. This is reversible but shifts the spectrum. Confirm the presence of the NH peak at >11 ppm to rule this out.

References

• Beclabuvir (BMS-791325) Discovery: Gentles, R. G., et al. (2014). "Discovery of Beclabuvir (BMS-791325): A Potent, Allosteric Inhibitor of the Hepatitis C Virus NS5B Polymerase." Journal of Medicinal Chemistry, 57(5), 1855–1879.

• Indole NMR Shift Standards: Reich, H. J. (2022).[1] "Structure Determination Using Spectroscopic Methods: 1H NMR Chemical Shifts of Heterocycles." University of Wisconsin-Madison.

• Synthesis of 2-Bromoindoles: Wagaw, S., & Buchwald, S. L. (1996). "The Synthesis of Functionalized Indoles via Palladium-Catalyzed Heteroannulation." Journal of Organic Chemistry, 61(21), 7240–7241. (Provides foundational shifts for 2-substituted indoles).

• General Indole-6-carboxylate Data: National Institutes of Health (NIH) / PubChem. "Indole-6-carboxylic acid methyl ester Spectral Data."

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Technical Guide: Physical Characteristics &amp; Characterization of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate

The following technical guide details the physical characteristics, synthesis, and critical utility of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate , a pivotal intermediate in the synthesis of the HCV NS5B polymerase inhibitor Beclabuvir (BMS-791325) .

Executive Summary & Therapeutic Context

Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate (CAS: 494799-19-8 ) is a highly specialized pharmaceutical intermediate used primarily in the manufacture of Beclabuvir , a non-nucleoside inhibitor of the Hepatitis C Virus (HCV) NS5B RNA-dependent RNA polymerase.

This molecule serves as the core indole scaffold . Its structural design is critical for two reasons:

• The Cyclohexyl Group (C3): Provides the necessary hydrophobic bulk to occupy the allosteric "Thumb 1" pocket of the NS5B polymerase, inducing a conformational change that inhibits viral replication.

• The Bromine Handle (C2): Acts as a high-fidelity site for palladium-catalyzed cross-coupling (Suzuki-Miyaura), allowing the attachment of the diverse heteroaryl systems required for the final drug architecture.

Physical & Chemical Characteristics[1][2][3][4][5][6][7][8][9]

Identification Data

Property	Specification
IUPAC Name	Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate
CAS Number	494799-19-8
Molecular Formula	C₁₇H₂₀BrNO₂
Molecular Weight	350.25 g/mol
SMILES	COC(=O)c1ccc2c(c1)nc(Br)c2C3CCCCC3
Beilstein/Reaxys ID	Available in BMS Patent Literature

Physical Properties Profile

Characteristic	Description / Value	Note
Physical State	Solid (Crystalline powder)	Typically isolated as an off-white to pale yellow solid.
Melting Point	115 – 120 °C (Range varies by purity)	Crystalline forms may vary based on solvent of recrystallization (e.g., MeOH/DCM).
Solubility	Soluble in DCM, THF, EtOAc, DMSO.	Insoluble in water. High lipophilicity due to cyclohexyl moiety.
LogP (Calculated)	~5.2	Indicates high membrane permeability potential; requires organic solvents for processing.
Stability	Light Sensitive	Bromoindoles can undergo photodebromination; store in amber vials at -20°C.

Structural Analysis & Causality

The physicochemical behavior of this intermediate is dictated by the interplay between the electron-rich indole ring and its substituents.

• Steric Bulk (C3-Cyclohexyl): The cyclohexyl ring is not planar; it adopts a chair conformation. This steric bulk shields the C3 position, preventing over-bromination and directing electrophilic substitution exclusively to the C2 position during synthesis.

• Electronic Effects (C6-Ester): The methyl ester at C6 is an electron-withdrawing group (EWG). It deactivates the benzene ring of the indole, making the pyrrole ring (specifically C2) the most nucleophilic site remaining for halogenation, ensuring high regioselectivity.

Diagram 1: Structural Logic & Reactivity

Caption: Structural-activity relationship showing how substituents dictate both chemical reactivity (regioselective bromination) and biological function (NS5B binding).

Synthesis & Experimental Protocol

The synthesis of the 2-bromo derivative typically proceeds via the electrophilic bromination of the 3-cyclohexyl-indole precursor.

Reagents & Materials

• Precursor: Methyl 3-cyclohexyl-1H-indole-6-carboxylate.[1][2]

• Brominating Agent: N-Bromosuccinimide (NBS) or Pyridinium Tribromide.

• Solvent: Carbon Tetrachloride (CCl₄) or Dichloromethane (DCM). Note: DCM is preferred in modern protocols due to CCl₄ toxicity.

• Quench: Sodium Thiosulfate (saturated aq.) or Sodium Bicarbonate.

Step-by-Step Protocol (Self-Validating)

• Dissolution: Dissolve 1.0 eq of Methyl 3-cyclohexyl-1H-indole-6-carboxylate in DCM (0.1 M concentration). Cool to 0°C to control exotherm.

• Bromination: Add 1.05 eq of NBS portion-wise over 30 minutes.

  • Validation: Monitor by TLC (System: Hexanes/EtOAc 4:1). The starting material (higher Rf) should disappear, replaced by a slightly lower Rf spot (the 2-bromo product).

  • Why? Slow addition prevents poly-bromination.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 1-2 hours.

• Quench & Workup: Add saturated Na₂S₂O₃ to neutralize unreacted bromine (color change from orange/red to yellow/clear). Extract with DCM.

• Purification: Wash organic layer with brine, dry over MgSO₄, and concentrate. Recrystallize from MeOH or purify via Silica Gel Chromatography (Gradient: 0-20% EtOAc in Hexanes).

• Yield: Expect 85-95% yield of an off-white solid.

Diagram 2: Synthesis Workflow

Caption: Optimized synthetic route for regioselective C2-bromination using NBS.

Analytical Characterization (QC Criteria)

To ensure the integrity of the intermediate for drug development, the following spectral signatures must be verified.

Nuclear Magnetic Resonance (¹H NMR)

• Solvent: CDCl₃ (Chloroform-d)

• Key Signals:

  • δ ~8.5 ppm (Broad s, 1H): Indole NH . (Disappears on D₂O shake).

  • δ ~8.05 ppm (s, 1H): C7-H (Aromatic proton ortho to ester).

  • δ ~7.8 ppm (d, 1H): C4-H or C5-H.

  • δ ~3.92 ppm (s, 3H): Methyl ester (-OCH₃ ).

  • δ ~2.8-2.9 ppm (m, 1H): Cyclohexyl C1-H (Benzylic-like methine).

  • δ ~1.2-2.0 ppm (m, 10H): Remaining cyclohexyl methylene protons.

• Note: The absence of a signal at ~7.0 ppm (C2-H) confirms successful bromination at the 2-position.

Mass Spectrometry (LC-MS)

• Ionization: ESI+ (Electrospray Ionization, Positive Mode).[3]

• Pattern:

  • [M+H]⁺: ~350.1 and 352.1 m/z.

  • Isotope Ratio: A distinctive 1:1 doublet intensity ratio is observed due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes. This is the definitive confirmation of bromine incorporation.

References

• BMS Patent (Beclabuvir Synthesis): Indole Derivatives as Antiviral Agents. US Patent Application 2008/0261944. (Describes the bromination of the 3-cyclohexyl indole ester).

• Organic Syntheses (General Protocol): Bromination of Indoles. Org.[4][5][6][3][7][8] Synth. 2018, 95, 425-438. (Provides analogous protocols for indole functionalization).

• PubChem Compound Summary: Methyl 3-cyclohexyl-1H-indole-6-carboxylate (Precursor). (Verifies the scaffold structure).

• Beclabuvir Discovery: Discovery of Beclabuvir (BMS-791325): A Potent Allosteric Inhibitor of the Hepatitis C Virus Polymerase. J. Med. Chem. 2014.[3][8] (Contextualizes the intermediate's role).

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• 1. pyridinium tribromide | CAS#:859064-49-6 | Chemsrc [chemsrc.com]
• 2. US20080261944A1 - Indole Derivatives as Antiviral Agents - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
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• 8. Organic Syntheses Procedure [orgsyn.org]

The Ascendant Scaffold: A Technical Guide to the Biological Activities of 3-Cyclohexyl-Indole Derivatives

Abstract

The indole nucleus is a cornerstone in medicinal chemistry, serving as a privileged scaffold for a multitude of pharmacologically active agents.[1] Among its myriad derivatives, those substituted at the 3-position have garnered significant attention for their diverse biological activities.[2] This technical guide provides an in-depth exploration of the biological landscape of a specific, yet promising subclass: 3-cyclohexyl-indole derivatives. While the body of research on this particular scaffold is still emerging, existing evidence points towards significant therapeutic potential, particularly in the antiviral domain. This document will synthesize the current understanding of the biological activities of 3-cyclohexyl-indole derivatives, elucidate their mechanisms of action, provide detailed experimental protocols for their synthesis and evaluation, and offer insights into future research directions. This guide is intended for researchers, scientists, and drug development professionals engaged in the pursuit of novel therapeutics.

Introduction: The Indole Nucleus - A Privileged Scaffold in Drug Discovery

The indole ring system, a bicyclic aromatic heterocycle, is a recurring motif in a vast array of natural products and synthetic compounds with profound biological effects.[3] Its structural resemblance to the amino acid tryptophan allows indole-containing molecules to interact with a wide range of biological targets, including enzymes and receptors, with high affinity and specificity.[1] This inherent bio-compatibility has cemented the indole scaffold as a "privileged structure" in drug design, leading to the development of numerous approved drugs for various therapeutic areas, including oncology, neurology, and infectious diseases.[1][4]

The C3 position of the indole ring is particularly amenable to chemical modification, and a diverse array of 3-substituted indole derivatives have been synthesized and evaluated for their pharmacological properties.[2] The introduction of a cyclohexyl moiety at this position imparts a unique combination of lipophilicity and conformational rigidity, which can significantly influence the compound's pharmacokinetic and pharmacodynamic profile. This guide will focus on the known and potential biological activities of this intriguing class of molecules.

Antiviral Activity: Targeting the Hepatitis C Virus

The most compelling evidence for the therapeutic potential of 3-cyclohexyl-indole derivatives lies in their activity against the Hepatitis C virus (HCV). The 3-cyclohexyl-indole scaffold has been identified as a promising fragment for the development of inhibitors targeting the HCV non-structural protein 5B (NS5B) RNA-dependent RNA polymerase.[5]

Mechanism of Action: Inhibition of NS5B Polymerase

The NS5B polymerase is a key enzyme in the HCV replication cycle, responsible for synthesizing new viral RNA genomes.[6] It is a prime target for antiviral drug development because it is essential for viral propagation and has no functional equivalent in human cells.[5] Non-nucleoside inhibitors (NNIs) of NS5B bind to allosteric sites on the enzyme, inducing conformational changes that ultimately block its polymerase activity.[7]

Indole-based compounds have been shown to act as NNIs, binding to an allosteric site within the "thumb" domain of the NS5B polymerase, approximately 30 Å from the active site.[8] The binding of these inhibitors is thought to displace a portion of the "finger loop," a flexible region that interacts with the thumb domain, thereby impeding the conformational changes necessary for RNA synthesis.[8] The 3-cyclohexyl-indole scaffold is believed to contribute to the binding affinity and inhibitory activity at this allosteric site.

Figure 1: Proposed mechanism of HCV NS5B polymerase inhibition.

Structure-Activity Relationship (SAR) Insights

While a comprehensive SAR study for a series of 3-cyclohexyl-indole derivatives is not yet available in the public domain, general principles for indole-based NS5B inhibitors can be inferred. The nature and substitution pattern on both the indole ring and the cyclohexyl moiety are expected to play a crucial role in modulating the inhibitory potency and pharmacokinetic properties. Future research should focus on synthesizing and evaluating a library of 3-cyclohexyl-indole analogues to establish a clear SAR.

Potential for Other Biological Activities: A Frontier for Research

While the antiviral activity of 3-cyclohexyl-indole derivatives is the most established, the broader class of 3-substituted indoles exhibits a wide spectrum of biological activities. This suggests that 3-cyclohexyl-indole derivatives may also possess therapeutic potential in other areas, warranting further investigation.

Anticancer Potential

Numerous indole derivatives have demonstrated potent anticancer activity through various mechanisms, including the induction of apoptosis, inhibition of tubulin polymerization, and modulation of key signaling pathways.[4][9] The lipophilic nature of the cyclohexyl group could enhance cell membrane permeability, potentially leading to increased intracellular concentrations and improved cytotoxic effects against cancer cell lines.

Anti-inflammatory Properties

Indole-based compounds have been investigated as anti-inflammatory agents, primarily through the inhibition of cyclooxygenase (COX) enzymes.[10] The structural features of 3-cyclohexyl-indole derivatives could allow for favorable interactions with the active site of COX enzymes, suggesting a potential role in the management of inflammatory disorders.

Antibacterial Activity

The indole scaffold is present in several natural and synthetic compounds with antibacterial properties. The mechanism of action often involves the disruption of bacterial cell wall synthesis or inhibition of essential enzymes. The addition of a cyclohexyl group could enhance the antibacterial spectrum or potency of the indole core.

Experimental Protocols

To facilitate further research into the biological activities of 3-cyclohexyl-indole derivatives, this section provides detailed, step-by-step methodologies for their synthesis and biological evaluation.

Synthesis of 3-Cyclohexyl-Indole Derivatives via Friedel-Crafts Alkylation

The Friedel-Crafts alkylation is a versatile method for the C3-functionalization of indoles.[10][11] This protocol describes a general procedure for the synthesis of 3-cyclohexyl-indole.

Materials:

• Indole

• Cyclohexanol

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• 2,6-Lutidine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a solution of indole (1.0 eq) and cyclohexanol (1.2 eq) in anhydrous DCM at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add 2,6-lutidine (1.5 eq).

• Slowly add TMSOTf (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to afford the desired 3-cyclohexyl-indole.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Figure 2: General workflow for the synthesis of 3-cyclohexyl-indole.

Biological Evaluation Protocols

A common method to assess the inhibition of HCV NS5B polymerase is a cell-free enzymatic assay.[12]

Principle: This assay measures the incorporation of a radiolabeled or fluorescently tagged nucleotide triphosphate into a newly synthesized RNA strand by the purified recombinant NS5B enzyme, using an RNA template. A decrease in signal in the presence of the test compound indicates inhibition.

Protocol:

• Prepare a reaction mixture containing purified recombinant HCV NS5B polymerase, a suitable RNA template (e.g., poly(A)/oligo(U)), and a mixture of nucleotide triphosphates, including the labeled nucleotide.

• Add varying concentrations of the 3-cyclohexyl-indole derivative (test compound) to the reaction mixture. Include a positive control (known NS5B inhibitor) and a negative control (DMSO vehicle).

• Initiate the reaction by adding the enzyme and incubate at the optimal temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Stop the reaction and separate the newly synthesized labeled RNA from the unincorporated labeled nucleotides (e.g., by precipitation or filtration).

• Quantify the amount of incorporated label using a suitable detection method (e.g., scintillation counting or fluorescence measurement).

• Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity).

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[13]

Protocol:

• Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the 3-cyclohexyl-indole derivative for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO).

• After the incubation period, add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a detergent-based solution).

• Measure the absorbance of the formazan solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

This is a standard and reproducible model for evaluating acute inflammation.[14][15]

Protocol:

• Acclimatize male Wistar or Sprague-Dawley rats for at least one week before the experiment.

• Administer the 3-cyclohexyl-indole derivative orally or intraperitoneally at different doses to different groups of rats. Include a vehicle control group and a positive control group (e.g., indomethacin).

• After a specific time (e.g., 30-60 minutes) to allow for drug absorption, induce inflammation by injecting a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume of each rat using a plethysmometer at time 0 (before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Data Presentation

The following tables provide a template for summarizing the quantitative data obtained from the biological evaluation of 3-cyclohexyl-indole derivatives.

Table 1: In Vitro Antiviral Activity of 3-Cyclohexyl-Indole Derivatives against HCV NS5B Polymerase

Compound ID	R1 Substitution	R2 Substitution	IC₅₀ (µM)
3-CHI-01	H	H	Data
3-CHI-02	5-F	H	Data
3-CHI-03	H	4'-Cl (on cyclohexyl)	Data
Control	-	-	Data

Table 2: In Vitro Cytotoxicity of 3-Cyclohexyl-Indole Derivatives against Cancer Cell Lines

Compound ID	HeLa IC₅₀ (µM)	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)
3-CHI-01	Data	Data	Data
3-CHI-02	Data	Data	Data
3-CHI-03	Data	Data	Data
Control	Data	Data	Data

Table 3: In Vivo Anti-inflammatory Activity of 3-Cyclohexyl-Indole Derivatives in Carrageenan-Induced Paw Edema Model

Compound ID	Dose (mg/kg)	% Inhibition of Edema (at 3h)
3-CHI-01	10	Data
20	Data
3-CHI-02	10	Data
20	Data
Indomethacin	10	Data

Conclusion and Future Perspectives

The 3-cyclohexyl-indole scaffold represents a promising starting point for the development of novel therapeutic agents. The established antiviral activity against HCV NS5B polymerase provides a solid foundation for further optimization and development of this class of compounds. The potential for anticancer, anti-inflammatory, and antibacterial activities, extrapolated from the broader family of 3-substituted indoles, opens up exciting avenues for future research.

To unlock the full therapeutic potential of 3-cyclohexyl-indole derivatives, future efforts should be directed towards:

• Comprehensive SAR Studies: Synthesis and biological evaluation of a diverse library of 3-cyclohexyl-indole analogues to establish clear structure-activity relationships for various biological targets.

• Mechanism of Action Studies: In-depth investigation of the molecular mechanisms underlying the observed biological activities.

• Pharmacokinetic Profiling: Evaluation of the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to assess their drug-likeness.

• In Vivo Efficacy Studies: Testing the most promising compounds in relevant animal models of disease to validate their therapeutic potential.

The exploration of 3-cyclohexyl-indole derivatives is a fertile ground for discovery. Through a concerted and multidisciplinary approach, this unique chemical scaffold may yield the next generation of innovative medicines.

References

• Winter CA, Risley EA, Nuss GW. Carrageenan-induced edema in hind paw of the rat as an assay for anti-inflammatory drugs. Proc Soc Exp Biol Med. 1962;111:544-547.[9][14]

• Desselberger U. Antiviral Methods and Protocols. Methods in Molecular Medicine, Volume 24. Kinchington D, Schinazi RF, eds. ($99.00.) Humana Press, 2000. ISBN 0 896 03561 1.

• Hefney, A. A., et al. "Design, Synthesis and biological evaluation of some novel indole derivatives as selective COX-2 inhibitors." (2017).[10]

• Creative Biolabs. Carrageenan induced Paw Edema Model.

• Khan, I., et al. "Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021)." (2022).[4]

• Polamreddy, P., et al. "Scaffold matching analysis. Scaffold network (A) top scaffolds and their respective scaffold scores (B) fragments with significant anti-NS5B activity (C).".

• Downey, C. W., et al. "Friedel–crafts alkylations of indoles, furans, and thiophenes with arylmethyl acetates promoted by trimethylsilyl trifluoromethanesulfonate." Synthetic Communications (2024).[11]

• Mishra, S., et al. "Medicinal Perspective of Indole Derivatives: Recent Developments and Structure-Activity Relationship Studies." (2020).[15]

• Kalagara, S., et al. "Synthesis and biological evaluation of aryl derivatives of indole-1,3,4-thiadiazole as anticancer agents." (2024).[9]

• Lee, K., et al. "Chemical genetics-based discovery of indole derivatives as HCV NS5B polymerase inhibitors." European journal of medicinal chemistry 75 (2014): 413-425.[12][16]

• BenchChem. Carrageenan-Induced Paw Edema Assay with Emorfazone.
• ACS Omega. "Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents." (2021).
• JoVE.
• BenchChem. In Vitro Anticancer Activity Screening of Anticancer Agent 40: A Technical Guide.

• BenchChem. Techniques for Measuring Antiviral Activity of Novel Compounds.[1]

• BenchChem.

• Siddiqui, S., et al. "IN-VITRO METHODS OF SCREENING OF ANTI-CANCER AGENT." (2022).[13]

• New Journal of Chemistry.
• ResearchGate. "(PDF) In-vitro Models in Anticancer Screening." (2019).
• PMC. "In vitro methods for testing antiviral drugs."
• ResearchGate. "Enantioselective Friedel-Crafts Alkylation Reactions of 3-Substituted Indoles with Electron-Deficient Alkenes."
• Lee, K., et al. "Chemical genetics-based discovery of indole derivatives as HCV NS5B polymerase inhibitors." Dongguk University (2014).
• Lee, K., et al. "Chemical genetics-based discovery of indole derivatives as HCV NS5B polymerase inhibitors.

• PLOS One. "Discovery of Novel Hepatitis C Virus NS5B Polymerase Inhibitors by Combining Random Forest, Multiple e-Pharmacophore Modeling and Docking."[7]

• Xia, H.

• PMC. "Inhibitors of the Hepatitis C Virus RNA-Dependent RNA Polymerase NS5B."[8]

• MDPI. "Discovery of Terpenes as Novel HCV NS5B Polymerase Inhibitors via Molecular Docking." (2023).

• Wikipedia. "NS5B inhibitor."[6]

• Academia.edu. "(PDF) Tetracyclic indole inhibitors of hepatitis C virus NS5B-polymerase."[5]

• PubMed.
• PubMed. "Synthesis and biological evaluation of 3-[4-(amino/methylsulfonyl)phenyl]methylene-indolin-2-one derivatives as novel COX-1/2 and 5-LOX inhibitors."

• International Journal of Chemical Studies. "Versatility in pharmacological actions of 3-substituted indoles." (2019).[2]

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The Indole Scaffold in Modern Drug Discovery: Pharmacological Versatility and Structural Optimization

Topic: Pharmacological Properties of Substituted Indoles Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2][3]

Core Directive & Executive Summary

From the Desk of the Senior Application Scientist: The indole ring system (1H-benzo[b]pyrrole) is not merely a chemical structure; in medicinal chemistry, it is the definition of a "privileged scaffold." Its ubiquity in nature—anchored by the amino acid tryptophan—means that biological systems are pre-validated to recognize and bind this motif.

For the drug developer, the indole offers a unique balance of lipophilicity and hydrogen-bond donor capability (via the N1-H).[2][3] However, the "magic" lies in substitution. Unsubstituted indole is pharmacologically promiscuous; substituted indoles are precision instruments. This guide dissects the structure-activity relationships (SAR) that transform this scaffold from a simple metabolite into potent therapeutics for oncology (kinase inhibitors) and CNS disorders (5-HT modulators).[2][3]

Structural Biology & SAR Matrix

The pharmacological success of indole derivatives hinges on the electronic and steric manipulation of specific positions on the ring.

The Indole SAR Map

The following diagram illustrates the critical functional zones of the indole scaffold.

Figure 1: Functional mapping of the indole scaffold.[1][2][3] N1 controls solubility; C3 is the primary site for pharmacophore attachment; C5 modulation extends half-life.[2][3]

Comparative Substitution Effects

Position	Chemical Property	Pharmacological Impact	Drug Example
N1	H-bond donor (weak acid)	Alkylation improves membrane permeability but removes donor capability.[1][2][3]	Indomethacin (N-benzoyl)
C3	Electron-rich (Nucleophilic)	Ideal site for linking pharmacophores (e.g., ethylamine chain).[1][2][3] Mimics Tryptophan.[2]	Sumatriptan (C3-ethylamine)
C5	Electron-rich	Halogenation blocks metabolic hydroxylation, increasing ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted"> .[1][2]	Osimertinib (C5-pyrimidine linkage)
C2	Steric hindrance	Substituents here restrict conformation, locking the molecule into active binding states.[1][2]	Vinca Alkaloids

CNS Pharmacology: The Serotonergic System

The structural similarity between substituted indoles and serotonin (5-HT) is the foundation of modern neuropsychopharmacology.

Mechanism of Action

Indole derivatives act as orthosteric ligands at G-protein coupled receptors (GPCRs).[2][3]

• Agonists (e.g., Triptans): 5-HT

  agonists used in migraine.[1][2] The indole core mimics serotonin, while C3/C5 substituents enhance selectivity for cranial blood vessels over peripheral vasculature.

• Antagonists: Used in antipsychotics.[2] Bulky substituents at N1 or C2 prevent receptor activation while occupying the binding pocket.

5-HT Signaling Pathway

Figure 2: Signal transduction pathway for indole-based 5-HT agonists.[1][2][3] Specificity is determined by the C3/C5 substitution pattern.

Oncology: Kinase Inhibition

In modern oncology, the indole scaffold serves as a "hinge binder." The nitrogen at position 1 and the C3 substituent often interact with the ATP-binding pocket of protein kinases.

Case Study: Osimertinib (Tagrisso)

Osimertinib is a third-generation EGFR tyrosine kinase inhibitor (TKI).[2][3]

• Core Logic: The indole core occupies the adenine pocket of ATP.

• Covalent Bonding: An acrylamide warhead (attached via the indole) forms a covalent bond with Cys797 of the EGFR protein.

• Selectivity: The specific indole orientation allows it to bind the T790M mutant form of EGFR, which is resistant to earlier drugs.

Experimental Protocol: TR-FRET Kinase Binding Assay

As an application scientist, validating the binding affinity of your indole derivative is critical.[1][2][3] We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) because it is less susceptible to compound fluorescence interference than standard fluorescence intensity assays.[1][2][3]

Protocol: LanthaScreen™ Eu Kinase Binding

Objective: Determine

of a novel indole derivative against EGFR kinase.

Reagents:

• Kinase: Recombinant EGFR (GST-tagged).[1][2][3]

• Antibody: Eu-anti-GST (Europium labeled).[1][2][3]

• Tracer: Kinase Tracer 236 (Alexa Fluor® 647 conjugate).[2]

• Buffer: 50 mM HEPES pH 7.5, 10 mM ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  , 1 mM EGTA, 0.01% Brij-35.[1][2]

Workflow:

• Preparation: Dilute indole test compounds in DMSO (1% final concentration).

• Master Mix: Prepare Kinase/Antibody solution (5 nM Kinase, 2 nM Eu-Ab).

• Tracer Addition: Add Tracer 236 (Concentration =

  of tracer, typically 5-10 nM).[1][2]

• Incubation: Incubate for 60 minutes at Room Temperature (equilibrium binding).

• Detection: Measure TR-FRET on a plate reader (Excitation: 340 nm; Emission: 665 nm [Tracer] and 615 nm [Eu]).

Data Analysis: Calculate the Emission Ratio (

). Plot ER vs. log[Compound] to derive .[2]

Assay Logic Diagram

Figure 3: TR-FRET Assay Workflow. A decrease in FRET signal indicates successful binding of the indole inhibitor.

Synthesis: The "Application Scientist" Approach

While the Fischer Indole Synthesis is classic, modern drug discovery prefers Palladium-catalyzed C-H activation for late-stage functionalization.[1][2][3]

Protocol: C3-Arylation of Indoles (Direct C-H Activation)

• Why: Allows introduction of complex aryl groups (common in kinase inhibitors) without pre-functionalized starting materials.

• Conditions:

  • Substrate: N-Methylindole (1 equiv).[1][2][3]

  • Coupling Partner: Aryl Iodide (1.2 equiv).[2]

  • Catalyst:

    (5 mol%).[1][2]

  • Ligand:

    (10 mol%).[2]

  • Base: ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

    (2 equiv) - Critical for C3 selectivity.[1][2]

  • Solvent: DMF,

    , 12h.[1][2]

Validation: Monitor reaction progress via LC-MS. The C3-arylated product will show a distinct retention time shift and mass spectrum (ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

).[2]

References

• Wermuth, C. G. (2008).[2] The Practice of Medicinal Chemistry. Elsevier.[2] (Defines "privileged structures" and scaffold hopping).

• Kochanowska-Karamyan, A. J., & Hamann, M. T. (2010).[1][2] Marine indole alkaloids: potential new drug leads for the control of depression and anxiety. Chemical Reviews, 110(8), 4489-4497.[1][2][3]

• Zhang, M. Z., et al. (2018).[1][2] Target-based anticancer indole derivatives and insight into structure-activity relationship: A mechanistic review update. European Journal of Medicinal Chemistry.

• Thermo Fisher Scientific. (2016).[2][4] LanthaScreen™ TR-FRET Competitive Binding Assay Screening Protocol. (Standard industry protocol for kinase binding).[2]

• FDA.gov. (2024).[2] Novel Drug Approvals for 2024. (Reference for recent kinase inhibitor approvals and regulatory context).

Sources

• 1. Tovorafenib - Wikipedia [en.wikipedia.org]
• 2. Vorasidenib - Wikipedia [en.wikipedia.org]
• 3. Resmetirom | C17H12Cl2N6O4 | CID 15981237 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Literature Review of Bromo-Indole Synthesis: A Regiochemical Guide

This technical guide provides a structured, evidence-based review of bromo-indole synthesis, categorized by the regiochemical target. The content is designed for application scientists and medicinal chemists requiring high-fidelity protocols and mechanistic understanding.

Executive Summary

The indole scaffold is a "privileged structure" in drug discovery, yet its electronic bias creates significant synthetic challenges. The pyrrole ring is highly electron-rich (nucleophilic), while the benzene ring is relatively inert. Consequently, C3-bromination is trivial, C2-bromination requires blocking or directing groups, and benzenoid bromination (C4–C7) is best achieved via de novo ring construction rather than direct functionalization.[1] This guide synthesizes the most robust methodologies for accessing each position.

Part 1: The Reactivity Landscape

To select the correct synthetic route, one must understand the electronic predisposition of the indole nucleus.

• C3 (Most Reactive): ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  -excessive enamine character. Susceptible to direct electrophilic aromatic substitution (EAS).

• C2: Requires C3-blocking or Directed Ortho-Metalation (DoM) due to lower HOMO coefficient compared to C3.

• C4–C7 (Benzenoid): Electronically deactivated relative to the pyrrole ring. Direct bromination here is rare and non-selective; de novo synthesis from brominated precursors is the standard.

Visualization: Synthetic Decision Matrix

The following decision tree maps the target regiochemistry to the optimal synthetic methodology.

Figure 1: Synthetic decision tree for selecting the optimal bromo-indole synthesis route based on regiochemical target.

Part 2: Synthesis of 3-Bromoindole (C3)

Primary Strategy: Direct Electrophilic Aromatic Substitution (EAS).

Mechanism & Causality

The C3 position is the most nucleophilic site due to the contribution of the nitrogen lone pair, which stabilizes the intermediate iminium ion (sigma complex) formed upon electrophilic attack. N-Bromosuccinimide (NBS) is preferred over elemental bromine (ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

) because it provides a controlled source of electrophilic bromine ( ), preventing over-bromination or polymerization.

Experimental Protocol: NBS Bromination

Source: Adapted from Bocchi & Palla, J. Org.[1] Chem.

• Preparation: Dissolve indole (1.0 equiv) in anhydrous DMF (0.5 M concentration).

• Addition: Cool to 0°C. Add N-Bromosuccinimide (NBS, 1.05 equiv) dropwise as a solution in DMF over 30 minutes.

  • Why: Slow addition at low temperature prevents the formation of 3,3-dibromoindolenine or 2,3-dibromo byproducts.

• Reaction: Stir at 0°C for 1 hour. Monitor by TLC (silica, 20% EtOAc/Hexane).[1]

• Workup: Pour mixture into ice-water containing 0.1% sodium thiosulfate (to quench trace

  ). Extract with diethyl ether.

• Purification: Rapid filtration through a short pad of silica gel.

  • Note: 3-Bromoindole is unstable over time; store at -20°C under argon.

Part 3: Synthesis of 2-Bromoindole (C2)

Primary Strategy: Directed Ortho-Metalation (DoM).

Mechanism & Causality

Direct C2 bromination is difficult because C3 is kinetically favored. To access C2, one must invert the reactivity (umpolung) or use a "blocking" strategy. The most reliable modern method involves N-protection with an electron-withdrawing group (e.g., Boc, Phenylsulfonyl) to acidify the C2 proton, allowing selective lithiation.

Experimental Protocol: Lithiation-Bromination

Source: Bergman & Venemalm, J. Org. Chem.

• Protection: React indole with

  and DMAP to form N-Boc-indole .

• Lithiation: Dissolve N-Boc-indole (1.0 equiv) in dry THF at -78°C. Add

  -Butyllithium (1.1 equiv) dropwise.

  • Why:

    -BuLi is required for N-Boc species; it selectively deprotonates C2 due to the directing effect of the carbamate carbonyl (Complex Induced Proximity Effect - CIPE).

• Quench: Stir for 1 hour at -78°C. Add 1,2-dibromo-1,1,2,2-tetrafluoroethane (

  ) or (1.2 equiv) as the bromine source.

• Deprotection: Treat the crude N-Boc-2-bromoindole with TFA/DCM or thermal deprotection if the substrate is sensitive.

Part 4: Synthesis of Benzenoid Bromoindoles (C4–C7)

Direct bromination of the benzene ring is ineffective. The most robust strategy is De Novo Synthesis , where the indole ring is constructed from a pre-brominated benzene precursor.

Comparative Analysis of Methods

Target Isomer	Recommended Method	Precursor	Key Advantage
4-Bromo	Leimgruber-Batcho	2-methyl-3-nitro-1-bromobenzene	Avoids Fischer regioselectivity issues (mixtures of 4- and 6-).
5-Bromo	Fischer Indole	4-bromophenylhydrazine	High regioselectivity; 4-substituted hydrazines yield 5-substituted indoles.
6-Bromo	Leimgruber-Batcho	4-bromo-2-nitrotoluene	Preserves regiochemistry perfectly.
7-Bromo	Bartoli Indole	2-bromonitrobenzene	Specific for ortho-substituted nitroarenes.

Protocol A: Leimgruber-Batcho Synthesis (For 4- or 6-Bromoindole)

This method is superior for 4- and 6-isomers because it does not involve a sigmatropic rearrangement that scrambles positions.

• Enamine Formation:

  • Reflux the brominated o-nitrotoluene with N,N-dimethylformamide dimethyl acetal (DMF-DMA) and pyrrolidine (catalyst) in DMF.

  • Product:

    -dimethylamino-2-nitrostyrene.[2]

• Reductive Cyclization:

  • Dissolve the styrene in MeOH/THF.

  • Add Raney Nickel and hydrazine hydrate (or use ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

    for milder conditions).

  • Mechanism:[3][4][5][6][7][8][9] Reduction of

    to is followed by immediate condensation with the enamine double bond to close the pyrrole ring.

Protocol B: Bartoli Indole Synthesis (For 7-Bromoindole)

The Bartoli reaction is unique because it specifically utilizes ortho-substituted nitroarenes, making it the "go-to" for 7-substituted indoles.

Mechanism Visualization: The complexity of the Bartoli rearrangement warrants a visual explanation.

Figure 2: Mechanistic flow of the Bartoli Synthesis. The steric bulk of the ortho-bromine atom actually facilitates the [3,3]-sigmatropic shift necessary for ring closure.

Protocol:

• Reagent: Prepare vinylmagnesium bromide (3.0 equiv) in THF.

• Addition: Cool 2-bromonitrobenzene (1.0 equiv) in THF to -40°C.

• Reaction: Add Grignard rapidly. The reaction is exothermic.

  • Why 3 equivalents? 1 eq reduces nitro to nitroso; 1 eq adds to nitroso; 1 eq acts as a base for final elimination.

• Quench: Sat.

  .[9][10]

• Result: 7-Bromoindole is obtained in 40–60% yield.

References

• Bocchi, V., & Palla, G. (1986).[1] Synthesis of 3-bromoindoles and 3-iodoindoles. Journal of the Chemical Society, Chemical Communications. Link

• Bergman, J., & Venemalm, L. (1992).[1] Efficient synthesis of 2-chloro-, 2-bromo-, and 2-iodoindole.[11] The Journal of Organic Chemistry. Link

• Bartoli, G., et al. (1989).[1][6][10] The reaction of vinyl Grignard reagents with 2-substituted nitroarenes: A new approach to the synthesis of 7-substituted indoles.[4][7] Tetrahedron Letters. Link

• Moyer, M. P., Shiurba, J. F., & Rapoport, H. (1986).[1][12] Metal-halogen exchange of bromoindoles. A route to substituted indoles (Leimgruber-Batcho application). The Journal of Organic Chemistry. Link

• Humphrey, G. R., & Kuethe, J. T. (2006).[1] Practical Methodologies for the Synthesis of Indoles. Chemical Reviews. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Pd-Catalyzed Indole Synthesis via C-H Activation and Bisamination Sequence with Diaziridinone [organic-chemistry.org]
• 4. name-reaction.com [name-reaction.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jk-sci.com [jk-sci.com]
• 7. Bartoli indole synthesis - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 10. Bartoli (Indole Synthesis) [quimicaorganica.org]
• 11. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Coupling of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate

Executive Summary

This application note details the optimized protocol for the Suzuki-Miyaura cross-coupling of Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate (referred to herein as Substrate-Br ). This scaffold is a critical intermediate in the synthesis of HCV NS5B polymerase inhibitors (e.g., Beclabuvir analogs).

The reaction presents specific chemoselective challenges:

• Steric Hindrance: The C3-cyclohexyl group exerts significant steric pressure on the C2-reaction center, hindering the approach of the palladium catalyst and the transmetallating species.

• Electronic Deactivation: The C6-methyl ester is an electron-withdrawing group (EWG), which generally favors oxidative addition but may destabilize the oxidative addition intermediate relative to electron-rich indoles.

• Active Proton: The unprotected indole N-H (pKa ~16) poses a risk of deprotonation by strong bases, leading to anionic palladium coordination (catalyst poisoning).

This guide provides two validated methods: a Standard Robust Protocol (Method A) utilizing Pd(dppf)Cl₂ for general scale-up, and a High-Performance Protocol (Method B) utilizing Buchwald precatalysts for difficult coupling partners.

Substrate Analysis & Retrosynthetic Logic

Chemical Properties

Property	Specification
IUPAC Name	Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate
Molecular Weight	336.23 g/mol
Reactive Handle	C2-Bromide (sp²-hybridized)
Steric Bulk	High (C3-Cyclohexyl cone angle interference)
Electronic Nature	Electron-deficient indole core (C6-Ester)
Solubility	Low in alcohols; High in THF, DCM, Dioxane

Mechanistic Challenges

The C3-cyclohexyl group creates a "steric wall" protecting the C2-bromide. Standard triphenylphosphine (PPh₃) based catalysts (e.g., Pd(PPh₃)₄) often fail to achieve complete conversion due to their large cone angle and poor stability. Bidentate ligands with a large bite angle (like dppf) or bulky, electron-rich monodentate phosphines (like XPhos) are required to force the reductive elimination step and stabilize the oxidative addition complex.

Experimental Protocols

Method A: Standard Robust Protocol (Pd(dppf)Cl₂)

Recommended for initial scale-up and coupling with simple aryl boronic acids.

Reagents:

• Substrate-Br: 1.0 equiv

• Boronic Acid/Ester: 1.2 – 1.5 equiv

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂·CH₂Cl₂), 5 mol%

• Base: Potassium Carbonate (K₂CO₃), 3.0 equiv (2M aqueous solution)

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

• Temperature: 85–90 °C

Step-by-Step Procedure:

• Setup: In a reaction vial equipped with a magnetic stir bar, charge Substrate-Br (1.0 equiv), the Aryl Boronic Acid (1.3 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

• Inertion: Seal the vial with a septum. Evacuate and backfill with Nitrogen (N₂) or Argon three times to remove ambient oxygen.

• Solvent Addition: Inject degassed 1,4-Dioxane (concentration 0.1 M relative to substrate) via syringe.

• Base Addition: Inject degassed 2M aq. K₂CO₃ (3.0 equiv). The biphasic mixture will form.

• Reaction: Place the vial in a pre-heated block at 90 °C . Stir vigorously (800 rpm) to ensure phase mixing.

• Monitoring: Monitor by HPLC/UPLC at 2 hours. The reaction typically reaches completion within 4–6 hours.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and water. Separate layers. Extract aqueous layer 2x with EtOAc.

• Purification: Dry organics over Na₂SO₄, filter, and concentrate. Purify via flash chromatography (Hexanes/EtOAc gradient).

Method B: High-Performance Protocol (XPhos Pd G2)

Recommended for sterically hindered boronic acids or if Method A yields <50%.

Reagents:

• Catalyst: XPhos Pd G2 (Buchwald Generation 2 Precatalyst), 2–3 mol%

• Base: Potassium Phosphate Tribasic (K₃PO₄), 3.0 equiv (Solid or 0.5M aq)

• Solvent: THF / Water (10:1)

• Temperature: 60–70 °C

Rationale: The XPhos ligand is exceptionally bulky and electron-rich, facilitating oxidative addition into the hindered C2-Br bond and promoting reductive elimination despite the C3-cyclohexyl bulk.

Visualizations

Catalytic Cycle & Steric Influence

The following diagram illustrates the catalytic cycle, highlighting where the C3-cyclohexyl group imposes steric strain.

Figure 1: Catalytic cycle emphasizing the oxidative addition bottleneck caused by the C3-cyclohexyl group.

Experimental Workflow

Figure 2: Operational workflow for the Suzuki coupling reaction.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Low Conversion (<20%)	Catalyst Deactivation (O₂)	Ensure rigorous degassing of solvents and reaction vessel. Switch to Method B (XPhos).
Protodebromination	Hydride source / Overheating	Reduce temperature to 70°C. Ensure solvent is anhydrous if using anhydrous protocol.
Homocoupling (Ar-Ar)	Oxidative coupling of Boronic Acid	Reduce O₂ exposure. Add boronic acid slowly or use slight excess (1.5 equiv).
Remaining SM	Steric hindrance	Increase catalyst loading to 10 mol% or switch to XPhos Pd G2.

Analytical Check (HPLC):

• Starting Material (SM): RT ~ 4.5 min (Generic C18 gradient)

• Product: RT ~ 6.2 min (Significant hydrophobic shift due to new aryl group)

• Debrominated Impurity: RT ~ 3.8 min (Loss of Br, gain of H)

References

• Beclabuvir Discovery: Scola, P. M., et al. "Discovery of Beclabuvir (BMS-791325): A Potent, Non-Nucleoside Inhibitor of the Hepatitis C Virus NS5B Polymerase." Journal of Medicinal Chemistry, 2016. Link

• Suzuki Reaction Mechanism: Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995.[1] Link

• Sterically Hindered Couplings: Billingsley, K., & Buchwald, S. L. "Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides." Journal of the American Chemical Society, 2007.[2] Link

• Indole Functionalization: Gribble, G. W. "Recent developments in indole ring synthesis—methodology and applications." Journal of the Chemical Society, Perkin Transactions 1, 2000. Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Bromoindoles

Introduction: Unlocking the Potential of 2-Aminoindoles

The indole scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a vast array of biological activities and functional properties. The introduction of an amino group at the C2-position of the indole ring opens up new avenues for structural diversification and the synthesis of novel compounds with significant therapeutic and technological potential. The Buchwald-Hartwig amination has emerged as a powerful and versatile method for the formation of C-N bonds, offering a significant advantage over traditional methods that often require harsh reaction conditions and exhibit limited substrate scope.[1] This guide provides a comprehensive overview and detailed protocols for the successful application of the Buchwald-Hartwig amination to 2-bromoindoles, a readily accessible starting material for the synthesis of a diverse library of 2-aminoindole derivatives.

This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful transformation in their synthetic endeavors. We will delve into the mechanistic intricacies of the reaction, provide a rationale for the selection of key reaction components, and offer detailed, field-proven protocols for the amination of 2-bromoindoles with both primary and secondary amines.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a palladium-catalyzed cycle that orchestrates the formation of the C-N bond.[1][2] A fundamental understanding of this cycle is crucial for troubleshooting and optimizing reaction conditions.

Figure 1: The catalytic cycle of the Buchwald-Hartwig amination.

The cycle commences with the oxidative addition of the 2-bromoindole to a low-valent palladium(0) complex, forming a palladium(II) intermediate.[2] Subsequently, the amine coordinates to the palladium center, and a base facilitates the deprotonation of the amine to generate a palladium-amido complex. The crucial C-N bond is forged in the final reductive elimination step, which releases the 2-aminoindole product and regenerates the active palladium(0) catalyst, allowing the cycle to continue.[1]

Key Reaction Components: A Guide to Rational Selection

The success of the Buchwald-Hartwig amination of 2-bromoindoles is highly dependent on the judicious selection of the catalyst, ligand, base, and solvent. Each component plays a critical role in the catalytic cycle, and their interplay dictates the reaction's efficiency, selectivity, and substrate scope.

Palladium Precatalyst

While various palladium sources can be employed, modern, well-defined precatalysts are often preferred for their reliability and ease of handling. These precatalysts are typically air- and moisture-stable palladium(II) complexes that are readily reduced in situ to the active palladium(0) species.

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) : A common and effective Pd(0) source, though it can be sensitive to air and light.

• Pd(OAc)₂ (Palladium(II) Acetate) : A stable and widely used Pd(II) precatalyst that is reduced in the reaction mixture.

• Palladacycle Precatalysts (e.g., G3 and G4 Buchwald Precatalysts) : These are highly active, air-stable precatalysts that offer excellent performance at low catalyst loadings.[3]

Phosphine Ligands: The Key to Success

The choice of phosphine ligand is arguably the most critical factor in a successful Buchwald-Hartwig amination. The ligand stabilizes the palladium catalyst, modulates its reactivity, and promotes the desired reductive elimination step while suppressing side reactions. For the amination of 2-bromoindoles, bulky and electron-rich biarylphosphine ligands are generally the most effective.

• For Primary Amines : BrettPhos is often the ligand of choice due to its effectiveness in promoting the coupling of a wide range of primary amines.[4]

• For Secondary Amines : RuPhos has demonstrated broad applicability and high efficiency for the coupling of secondary amines.[4]

• Other Effective Ligands : XPhos and DavePhos are also versatile ligands that can be effective for various amine coupling partners.[5]

The Role of the Base

The base plays a crucial role in the catalytic cycle by deprotonating the amine coordinated to the palladium center. The choice of base depends on the pKa of the amine and the presence of base-sensitive functional groups in the substrates.

• Strong Bases : Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used strong bases that are effective for a wide range of amines.[2][6]

• Weaker Bases : For substrates containing base-sensitive functional groups such as esters or nitro groups, weaker inorganic bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) can be employed, often requiring higher reaction temperatures.[2]

Solvent Selection

The solvent must be capable of dissolving the reactants and the catalyst system at the reaction temperature and should be inert to the reaction conditions.

• Aprotic Polar Solvents : Toluene , dioxane , and tetrahydrofuran (THF) are the most commonly used solvents for Buchwald-Hartwig aminations.[6] Toluene is often favored for reactions involving aryl bromides.[6]

• Polar Aprotic Solvents : In cases where substrate solubility is an issue, more polar solvents like N,N-dimethylformamide (DMF) may be considered, although they can sometimes lead to side reactions.

Experimental Protocols

The following protocols provide a general framework for the Buchwald-Hartwig amination of 2-bromoindoles. Optimization of reaction parameters, such as temperature, reaction time, and catalyst loading, may be necessary for specific substrate combinations.

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 5. research.rug.nl [research.rug.nl]
• 6. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: N-H Protection Strategies for Indole Suzuki Coupling

Welcome to the technical support center for N-H protection strategies in indole Suzuki coupling. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful C-C bond-forming reaction. Here, we address common challenges and frequently asked questions in a direct Q&A format, providing not just solutions but the underlying chemical principles to empower your experimental design and troubleshooting efforts.

Part 1: The "Why" - Rationale for N-H Protection

Q1: Why can't I just use my N-H free indole in a Suzuki coupling? I've seen some papers that do it.

While some Suzuki couplings on unprotected indoles are reported, they are often substrate-specific and can be fraught with difficulties.[1] Attempting the reaction without N-H protection frequently leads to a host of problems:

• Low Yields & Poor Reproducibility: The acidic proton of the indole N-H (pKa ≈ 17) can react with the basic conditions required for the Suzuki coupling. This consumes the base, alters the reaction environment, and can lead to inconsistent results.

• Catalyst Inhibition: The indole nitrogen can coordinate to the palladium catalyst, leading to catalyst deactivation or the formation of unreactive off-cycle species.[1][2]

• Side Reactions: The indolyl anion, formed under basic conditions, can participate in undesirable side reactions.

• Failed Reactions: For many substrates, especially those that are less reactive, the reaction simply fails to proceed to any significant extent without N-protection.[1]

Protecting the indole nitrogen atom mitigates these issues by removing the acidic proton and sterically shielding the nitrogen lone pair, leading to cleaner reactions, higher yields, and broader substrate scope.[3]

Part 2: Choosing Your Armor - Selecting the Right Protecting Group

Choosing a protecting group is a critical decision that impacts not only the Suzuki coupling itself but the entire synthetic route. The ideal group is easily installed, stable to the coupling conditions, and selectively removed without affecting other functional groups.[4]

Q2: What are the most common N-H protecting groups for indole Suzuki coupling, and how do I choose?

The choice depends on the stability required for subsequent steps and the deprotection conditions your molecule can tolerate. The three most common choices are tert-Butoxycarbonyl (Boc), Tosyl (Ts), and 2-(Trimethylsilyl)ethoxymethyl (SEM).

Below is a decision-making workflow and a comparative table to guide your selection.

Caption: Decision workflow for selecting an indole N-H protecting group.

Table 1: Comparison of Common Indole N-H Protecting Groups

Protecting Group	Stability	Common Deprotection Conditions	Key Considerations
Boc (tert-Butoxycarbonyl)	Moderate. Can be labile to heat and some basic conditions.[5][6]	Strong acid (TFA, HCl)[7]; Mild base for activated indoles (NaOMe, K₂CO₃ in MeOH).[8][9]	Excellent for many cases. Basic deprotection is a key advantage for acid-sensitive substrates.[7][8]
Ts (Tosyl)	Very High. Stable to a wide range of conditions.	Strong base (KOH, NaOH) at reflux; Milder base (Cs₂CO₃)[10]; Reductive cleavage (Na/NH₃); Nucleophilic cleavage.[7]	Extremely robust, but removal can be difficult and may require harsh conditions that limit functional group tolerance.[7]
SEM (2-(Trimethylsilyl)ethoxymethyl)	High. Stable to a wide range of nucleophilic and basic conditions.	Fluoride sources (TBAF)[7]; Acidic conditions (HCl in alcohol).[7]	Offers an orthogonal deprotection strategy using fluoride ions, which is useful when avoiding both harsh acids and bases.[11]

Part 3: Troubleshooting Guide for Specific Protecting Groups

N-Boc (tert-Butoxycarbonyl) Group

Q3: My N-Boc group is partially or fully cleaving during my Suzuki coupling reaction. What's happening and how can I stop it?

This is a common issue, especially if the reaction requires elevated temperatures. The N-Boc group on indoles can be thermally labile.[5] Furthermore, under certain basic conditions used in Suzuki couplings (e.g., with strong bases or in protic solvents), the Boc group can be cleaved.

Solutions:

• Lower the Reaction Temperature: If possible, screen for a more active palladium catalyst/ligand system that allows the reaction to proceed at a lower temperature (e.g., below 80 °C).[12]

• Change the Base: Switch to a milder base. For example, if you are using NaOH or K₃PO₄, consider switching to K₂CO₃ or Cs₂CO₃.

• Use Aprotic Solvents: Avoid alcoholic solvents which can facilitate base-mediated deprotection. Toluene, dioxane, or DMF are generally safer choices.[13]

• Switch Protecting Groups: If the required conditions are unavoidably harsh, you may need to switch to a more robust protecting group like N-Tosyl or N-SEM.

Q4: My substrate contains acid-sensitive functional groups. How can I remove the N-Boc group from the indole without cleaving them?

This is a key advantage of using Boc on an indole. The electron-rich nature of the indole ring activates the N-Boc group towards basic cleavage.

Solution: Use a catalytic amount of a base like sodium methoxide (NaOMe) in dry methanol at room temperature.[8][9] This method is often highly selective for the indole N-Boc group and can leave other protecting groups, such as Boc on aliphatic amines or t-butyl esters, intact.[9] K₂CO₃ in methanol is another effective option.[14]

Q5: My N-Boc deprotection with standard TFA/DCM is very slow or incomplete. What can I do?

While uncommon, some N-Boc protected indoles can be particularly stubborn.

Solutions:

• Increase Acid Strength/Temperature: You can increase the concentration of TFA or gently warm the reaction (e.g., to 40 °C). Switching to a stronger acid system like HCl in dioxane can also be effective.[7]

• Use Fluorinated Alcohols: For very difficult cases, using 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) as the solvent, especially with microwave heating, can dramatically accelerate the deprotection.[7]

N-Tosyl (Ts) Group

Q6: Why is the N-Tosyl group so notoriously difficult to remove from indoles?

The difficulty arises from the strong electron-withdrawing nature of the p-toluenesulfonyl group. This makes the nitrogen lone pair less available and strengthens the N-S bond, rendering it very stable and resistant to cleavage.[7]

Caption: General troubleshooting workflow for low-yield Suzuki coupling.

Q7: My standard deprotection with KOH in refluxing ethanol is decomposing my product. What are some milder, more reliable alternatives?

Harsh basic conditions at high temperatures can easily degrade sensitive functional groups or the indole core itself.[7] Fortunately, several milder methods have been developed.

Milder Solutions:

• Cesium Carbonate (Cs₂CO₃): Using Cs₂CO₃ (typically 3 equivalents) in a mixture of THF and methanol at room temperature or gentle reflux is a highly effective and much milder alternative to KOH/NaOH.[10][15] This method is successful in many cases where stronger bases fail.[7]

• Nucleophilic Cleavage: The dilithium salt of thioglycolic acid in DMF at room temperature is a very mild and efficient method that relies on nucleophilic attack at the sulfur atom.[7][16]

• Magnesium in Methanol: The use of magnesium turnings in refluxing methanol provides a reductive cleavage pathway that is often milder than dissolving metal reductions like Na/NH₃.

Q8: I tried using Cs₂CO₃ in methanol for detosylation and observed N-methylation as a side product. How do I avoid this?

This is a known side reaction where methanol acts as a methylating agent under these basic conditions.[7]

Solution: Simply switch the alcohol co-solvent. Using ethanol or isopropanol instead of methanol will prevent the N-methylation side reaction.[10] For example, a THF/Ethanol solvent system is a good choice.[10]

N-SEM (2-(Trimethylsilyl)ethoxymethyl) Group

Q9: My TBAF deprotection of an N-SEM indole is very sluggish, even at room temperature. What can I do to accelerate it?

N-SEM groups are generally more difficult to remove than O-SEM groups, and the deprotection often requires more forcing conditions.[7]

Solutions:

• Heat the Reaction: The most common solution is to heat the reaction mixture. Refluxing in THF is often sufficient to drive the reaction to completion.[7]

• Ensure Anhydrous Conditions: Water can inhibit the fluoride-mediated deprotection. Ensure your TBAF solution and solvent are anhydrous.

• Use Lewis Acids: For substrates incompatible with fluoride, Lewis acids like MgBr₂ or SnCl₄ can be effective for SEM deprotection.[11][17] This can also provide orthogonality, sometimes allowing for SEM removal in the presence of other silyl ethers.[17]

Q10: I have other silyl protecting groups (like TBDMS or TIPS) in my molecule. Will TBAF remove them along with the N-SEM group?

Yes, this is highly likely. TBAF is a general-purpose reagent for cleaving most silicon-based protecting groups. If you need to selectively remove the N-SEM group, TBAF is not the right choice.

Solution: This is where an acid-based deprotection strategy becomes valuable. The N-SEM group can be removed under acidic conditions (e.g., aqueous HCl in an alcohol solvent) that may leave silyl ethers intact, especially more robust ones like TIPS.[7] Alternatively, specific Lewis acids like MgBr₂ have been shown to selectively cleave SEM ethers in the presence of TBDMS or TIPS groups.[17]

Part 4: Experimental Protocols

Disclaimer: These are general protocols and may require optimization for your specific substrate. Always monitor reactions by TLC or LC-MS.

Protocol 1: N-Boc Protection of Indole

• Dissolve indole (1.0 eq.) in anhydrous THF or DCM.

• Add Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq.) and 4-Dimethylaminopyridine (DMAP, 0.1 eq.).

• Stir the reaction at room temperature for 2-4 hours until TLC analysis shows complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography (eluting with a hexane/ethyl acetate gradient) to yield N-Boc-indole.

Protocol 2: Basic Deprotection of N-Boc Indole[7][9]

• Dissolve the N-Boc protected indole (1.0 eq.) in dry methanol (approx. 0.1 M).

• Add a catalytic amount of sodium methoxide (NaOMe, 0.1-0.2 eq.) as a solid or from a commercial solution in methanol.

• Stir the mixture at room temperature. The reaction is often complete within 15-60 minutes.

• Once complete, quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography if necessary.

Protocol 3: N-Tosyl Protection of Indole

• To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous DMF at 0 °C, add a solution of indole (1.0 eq.) in DMF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 30 minutes.

• Cool the reaction back to 0 °C and add a solution of p-toluenesulfonyl chloride (TsCl, 1.1 eq.) in DMF dropwise.

• Stir at room temperature overnight.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate, wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by flash column chromatography to yield N-Tosyl-indole.

Protocol 4: Mild Deprotection of N-Tosyl Indole with Cs₂CO₃[10]

• Dissolve the N-Tosyl protected indole (1.0 eq.) in a 2:1 mixture of THF/Methanol or THF/Ethanol.

• Add cesium carbonate (Cs₂CO₃, 3.0 eq.).

• Stir the reaction at room temperature or heat to reflux (typically 50-65 °C), monitoring by TLC. Reaction times can vary from a few hours to overnight depending on the substrate.

• Upon completion, filter the mixture and concentrate the filtrate.

• Perform an aqueous workup and extract the product with an organic solvent.

• Wash, dry, and concentrate the organic layers. Purify by column chromatography.

Protocol 5: N-SEM Protection of Indole

• To a stirred suspension of sodium hydride (NaH, 60% dispersion, 1.2 eq.) in anhydrous DMF at 0 °C, add a solution of indole (1.0 eq.) in DMF dropwise.

• Stir at 0 °C for 30 minutes.

• Add 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 3-5 hours.

• Carefully quench with saturated aqueous NH₄Cl solution.

• Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by flash column chromatography.

Protocol 6: Deprotection of N-SEM Indole with TBAF[7]

• Dissolve the N-SEM protected indole in anhydrous THF.

• Add a solution of tetra-n-butylammonium fluoride (TBAF) in THF (1M solution, 1.5-2.0 eq.) dropwise at room temperature.

• Stir the reaction at room temperature or heat to reflux, monitoring by TLC.

• Once complete, quench with saturated aqueous NH₄Cl solution.

• Extract with an organic solvent, wash, dry, and concentrate.

• Purify by column chromatography.

References

• Chavan, S. P., et al. (2006). Deprotection of N-tosylated indoles and related structures using cesium carbonate. Tetrahedron Letters, 47(14), 2357-2359. [Link]

• ResearchGate. (2006). Deprotection of N-Tosylated Indoles and Related Structures Using Cesium Carbonate. [Link]

• Ravinder, K., et al. (2007). Simple and Selective Removal of the t‐Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. Synthetic Communications, 37(2), 281-287. [Link]

• Reddy, T. J., et al. (2004). Azide-Mediated Detosylation of N-Tosylpyrroloiminoquinones and N-Tosylindole-4,7-quinones. Synthetic Communications, 34(19), 3565-3573. [Link]

• Taylor & Francis Online. (2007). Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. [Link]

• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

• Adesina, K. O., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(38), 22763-22771. [Link]

• Lott, R. S., et al. (1999). Application of the allyloxycarbonyl protecting group for the indole of Trp in solid-phase peptide synthesis. Tetrahedron Letters, 40(49), 8683-8687. [Link]

• RSC Publishing. (2021). Synthesis of 5,7-diarylindoles via Suzuki–Miyaura coupling in water. [Link]

• ResearchGate. (2008). Efficient Indole N-Detosylation Using Thioglycolate. [Link]

• ResearchGate. (2002). A New Protecting-Group Strategy for Indoles. [Link]

• ResearchGate. (2012). What's the best way to protect the NH group in Heterocyclic Compounds?. [Link]

• Chandra, T., et al. (2009). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Nucleosides, Nucleotides & Nucleic Acids, 28(2), 156-165. [Link]

• Creative Biolabs. (n.d.). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. [Link]

• ACS Publications. (n.d.). Synthesis of Indole Oligomers Via Iterative Suzuki Couplings. [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• MDPI. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. [Link]

• Indian Academy of Sciences. (2012). Pd-catalyzed C–H bond activation of Indoles for Suzuki reaction. Journal of Chemical Sciences, 124(6), 1247-1253. [Link]

• MDPI. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• ResearchGate. (2007). Simple and Selective Removal of the t‐Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. [Link]

• ACS Publications. (1983). Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. The Journal of Organic Chemistry, 48(20), 3591-3594. [Link]

• MDPI. (2019). An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles. [Link]

• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?. [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. [Link]

• ACS Publications. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Organic Letters, 2(10), 1447-1449. [Link]

• Buchwald, S. L., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(40), 15153-15164. [Link]

• Organic Chemistry Portal. (2008). Suzuki-Miyaura Coupling of Aryl Tosylates Catalyzed by an Array of Indolyl Phosphine-Palladium Catalysts. [Link]

• Kwong, F. Y., et al. (2008). Suzuki-Miyaura coupling of aryl tosylates catalyzed by an array of indolyl phosphine-palladium catalysts. The Journal of Organic Chemistry, 73(19), 7731-7734. [Link]

• ResearchGate. (2018). Nitrogen Protecting Groups: Recent Developments and New Applications. [Link]

• Wikipedia. (n.d.). Protecting group. [Link]

• SynArchive. (n.d.). Protecting Groups List. [Link]

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 5. Synthesis of 5,7-diarylindoles via Suzuki–Miyaura coupling in water - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB02058G [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Technical Support Center: Palladium Removal from Indole Products

[1]

Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Decontamination of Indole-Based APIs and Intermediates Regulatory Standard: ICH Q3D (Elemental Impurities)

Welcome & Core Directive

Welcome to the Advanced Purification Support Center. You are likely here because your indole-containing product has failed an elemental impurity test for Palladium (Pd), likely exceeding the ICH Q3D oral limit of 10 ppm or the parenteral limit of 1 ppm .

The "Indole Effect": Unlike simple arenes, indoles present a unique challenge. The nitrogen atom (specifically the C3-position and the N-lone pair) acts as a Lewis base, coordinating strongly with Pd(II) species. This forms soluble, stable Pd-Indole complexes that resist standard aqueous extractions and often pass through simple silica plugs.

This guide provides a self-validating workflow to break these complexes and sequester the metal.

Diagnostic & Triage: The Decision Matrix

Before selecting a reagent, you must diagnose the speciation of your palladium.[1] Is it colloidal (Pd⁰ nanoparticles) or complexed (Pd²⁺ bound to your indole)?

Visual Diagnostic Indicators

Observation	Probable State	Risk Factor
Black particulates / Haze	Colloidal Pd⁰	High: Can pass through standard filters; requires Celite or Carbon.
Bright Yellow / Orange Solution	Soluble Pd(II)-Indole Complex	Critical: Will co-crystallize with product. Requires chemical scavenging (TMT/Thiol).
Dark Brown/Red Solution	Mixed Pd species + Oxidation	Moderate: Indoles oxidize easily. Check product purity (LCMS) before Pd removal.

Workflow Decision Tree

(Visualized below: Select the path based on your product's solubility and Pd state)

Figure 1: Strategic selection of purification method based on physical state and solubility.

Scavenger Selection Guide (Indole Specific)

For indole derivatives, standard silica or amine-based scavengers often fail because the indole nitrogen competes for the metal. You require Sulfur-based ligands which have a higher affinity for Pd than Nitrogen does (Soft Acid/Soft Base theory).

Comparative Efficiency Table

Scavenger Type	Functional Group	Mechanism	Indole Compatibility	Recommended For
MP-TMT (Polystyrene)	Trimercaptotriazine	Chelation (Tridentate)	Excellent	Best overall. High affinity, low non-specific binding.
Si-Thiol (Silica)	Propylthiol	Binding (Monodentate)	Good	General purpose. Faster kinetics than polymers.
Activated Carbon	Graphene/Pore	Adsorption	Fair	Warning: Indoles stick to carbon. Yield loss risk (10-20%).
Celite	Diatomaceous Earth	Physical Filtration	Poor	Only removes bulk Pd⁰ solids. Ineffective for complexes.

The "TMT" Advantage

Trimercaptotriazine (TMT) is the industry standard for nitrogen-heterocycles. It forms a highly stable, insoluble 1:1 complex with Pd, effectively "precipitating" the metal out of the organic phase without trapping the indole product.

Figure 2: Displacement mechanism. The Sulfur-Pd bond strength (>200 kJ/mol) overcomes the Nitrogen-Pd interaction.

Experimental Protocols

Protocol A: Solid-Supported Scavenging (The Gold Standard)

Use this for high-value intermediates where yield loss must be minimized.

Reagents:

• Scavenger: MP-TMT (Biotage) or SiliaMetS® Thiol (SiliCycle).

• Loading: Calculate 3–5 equivalents relative to residual Pd (if Pd content is unknown, use 10-20 wt% relative to the mass of the crude product).

Step-by-Step:

• Dissolution: Dissolve crude indole in THF, EtOAc, or MeOH (10-20 volumes). Avoid DCM if possible (slower kinetics).

• Addition: Add the scavenger resin.[2]

• Digestion: Stir at 45-50°C for 4–12 hours.

  • Why Heat? Room temperature scavenging is often too slow for stable Pd-Indole complexes. Heat provides the activation energy for ligand exchange.

• Filtration: Filter the suspension through a pad of Celite or a 0.45 µm membrane.

  • Observation: The resin should turn from off-white to dark brown/grey.

• Wash: Wash the filter cake with 2 volumes of clean solvent to recover entrained product.

• Analysis: Concentrate filtrate and test via ICP-MS.

Protocol B: Activated Carbon Treatment (The Bulk Method)

Use this for early-stage intermediates or when Pd levels are massive (>1000 ppm).

Reagents:

• Carbon: Darco® KB-B or Norit® SX Ultra.

• Filter Aid: Celite® 545.

Step-by-Step:

• Dissolution: Dissolve crude material in a polar solvent (EtOH or EtOAc preferred).

• Addition: Add Activated Carbon (10–20 wt% relative to substrate).

• Activation: Heat to reflux for 1–2 hours.

  • Critical: Do not stir overnight. Long contact times increase the adsorption of the indole product onto the carbon, destroying yield.

• Filtration (The Critical Step):

  • Prepare a sintered glass funnel with a double layer : Bottom layer of sand, top layer of Celite.

  • Filter the hot mixture while applying vacuum.

  • Why? Carbon "fines" (micro-particles) often pass through paper filters, carrying Pd back into your product.

• Wash: Wash extensively with hot solvent.

Troubleshooting & FAQs

Q: I used silica scavenger, but my product turned purple. Why? A: Indoles are electron-rich and prone to oxidation. Some silica scavengers are slightly acidic. If your indole is acid-sensitive, the surface acidity of the silica can catalyze oxidative dimerization (forming colored impurities).

• Fix: Switch to a polymer-supported scavenger (MP-TMT) which has a neutral backbone, or add a small amount of triethylamine to the silica slurry to buffer it.

Q: The Pd levels dropped from 1000 ppm to 50 ppm, but I need <10 ppm. Should I add more scavenger? A: Diminishing returns often set in. Instead of adding more scavenger to the same pot, perform a "Polishing Step" :

• Filter off the first batch of scavenger.

• Concentrate the filtrate to a solid.

• Redissolve in a different solvent (e.g., switch from THF to IPA).

• Treat with a fresh portion of scavenger (or a different type, e.g., switch from Carbon to TMT).

• Reasoning: Changing the solvent alters the solvation shell of the Pd-complex, often making it more accessible to the scavenger.

Q: Can I just wash with aqueous N-Acetylcysteine (NAC)? A: Aqueous washes are often ineffective for lipophilic indoles because the Pd-Indole complex remains in the organic layer. However, NAC is excellent if used in a biphasic wash with high agitation or if the NAC is dissolved in the organic phase (e.g., in MeOH/DCM mixtures) and then precipitated out.

References

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis.

• ICH Q3D. (2019). Guideline for Elemental Impurities Q3D(R1). European Medicines Agency.[3][4]

• SiliCycle. (2022). Metal Scavenging Solutions: Scavenger Selection Guide. SiliCycle Application Notes.

• Biotage. (2020). Strategies for the Removal of Metal Catalysts from API. Biotage White Paper.

• Phillips, S. et al. (2016). Evaluation of Homogeneous and Heterogeneous Methods for Palladium Removal from a Pharmaceutical Intermediate. Organic Process Research & Development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. onyxipca.com [onyxipca.com]
• 3. biotage.com [biotage.com]
• 4. arborassays.com [arborassays.com]

"workup procedure for Suzuki reactions of bromoindoles"

Welcome to the Indole Chemistry Technical Support Center.

Topic: Workup Procedure for Suzuki Reactions of Bromoindoles Ticket ID: SUZ-IND-001 Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: The Indole Challenge

You are likely here because your Suzuki coupling worked on TLC, but the isolation is failing. Indoles present a "perfect storm" for workup complications:

• Palladium Affinity: The electron-rich nitrogen (even if protected) and the

  -system act as ligands, sequestering Palladium and resulting in "grey product" syndrome.

• Amphiphilicity: Indoles are lipophilic enough to dissolve in organics but polar enough to hang onto water, creating stubborn emulsions.

• Acid-Base Sensitivity: The C-3 position is acid-sensitive; the N-H (if unprotected) is base-sensitive.

This guide provides a self-validating workflow to navigate these issues.

Part 1: The "Golden Path" Standard Protocol

Use this protocol as your baseline. If you deviate, do so intentionally.

Reagents:

• Quench Buffer: 5% Aqueous Ammonium Chloride (

  ) or 1M Potassium Phosphate Monobasic ( ) for acid-sensitive substrates.

• Extraction Solvent: 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate (EtOAc). Note: 2-MeTHF is superior for phase separation.

• Scavenger: SiliaMetS® Thiol or activated charcoal.

Step-by-Step Workflow:

• The "Hot" Dilution (Critical for Pd Removal):

  • Do not let the reaction cool completely to room temperature if using Toluene or Dioxane.

  • At

    C, dilute the mixture with EtOAc or 2-MeTHF (3x reaction volume).

  • Why: Palladium aggregates precipitate upon cooling. Keeping them solvated allows scavengers or filtration to catch them before they embed in your product lattice.

• The Buffered Quench:

  • Add the Quench Buffer. Do not use water alone.

  • Why: Pure water often creates emulsions with dioxane/DMF. The ionic strength of

    forces phase separation.

• Phase Separation & Brine Wash:

  • Separate layers. Wash the organic layer twice with 10% brine.

  • Self-Validation: If the interface is raggy (cloudy), add a spatula tip of Celite and filter through a glass frit before separating.

• Scavenging (The Indole Special):

  • Add activated charcoal (10 wt% of theoretical yield) or Thiol-functionalized silica (e.g., SiliaMetS® Thiol).

  • Stir at

    C for 30 minutes.

  • Filter through a Celite pad packed with a top layer of Silica Gel.

• Concentration:

  • Evaporate solvent.[1][2] If the oil is dark/viscous, perform a "chaser" evaporation with Dichloromethane (DCM) to remove trapped high-boiling solvents like Dioxane.

Part 2: Troubleshooting & FAQs

Module A: The "Grey Solid" (Palladium Contamination)

Q: My product is isolated as a grey/brown solid, but the NMR is clean. Recrystallization doesn't help. What is this?

A: This is colloidal Palladium coordinated to the indole nitrogen. Indoles are "soft" ligands. Standard silica chromatography often fails to remove this because the Pd-Indole complex co-elutes with the product.

Troubleshooting Protocol:

• The Chelation Wash: Dissolve the crude material in EtOAc.[2] Wash with 5% aqueous N-Acetylcysteine or Thiourea .

  • Mechanism:[3][4][5][6] Sulfur has a higher affinity for Pd than the indole nitrogen. It strips the metal into the aqueous layer.

• The Polymer Solution: If the product is valuable (drug substance), use a macroporous polystyrene-bound trimercaptotriazine (e.g., MP-TMT ).

  • Dosage: 3-5 equivalents relative to residual Pd (usually 0.5 wt% of product).

  • Validation: The resin will turn from yellow to grey/black, visually confirming Pd uptake.

Module B: The "Emulsion Nightmare"

Q: I used DMF/Water or Dioxane/Water, and now I have a single milky layer that won't separate.

A: Indoles act as surfactants when deprotonated. If you used a base like

or , your aqueous layer is highly basic (pH > 11), creating indole anions that stabilize emulsions.

Troubleshooting Protocol:

• Adjust pH: Carefully adjust the aqueous layer pH to ~8-9 using 1M

  .

  • Caution: Do not go below pH 7 if your product is acid-sensitive (e.g., N-Boc groups or C-3 unstable indoles).

• The "Magic" Solvent: Add a small amount of 2-Propanol (IPA) or saturated NaCl (Brine) .

  • Why: IPA breaks surface tension; Brine increases density difference.

• Physical Break: Filter the entire emulsion through a pad of Celite 545 . The solids stabilizing the emulsion will be trapped, and the filtrate will separate instantly.

Module C: Unprotected Indoles (N-H)

Q: My yield is low (<30%) with unprotected bromoindole. I see starting material.

A: The free N-H is acidic (

in DMSO). Strong bases deprotonate it, forming an indolyl anion that coordinates Pd, poisoning the catalyst (forming an unreactive "ate" complex).

Corrective Actions:

• Switch Base: Use weak bases like Sodium Bicarbonate (

  ) or Potassium Phosphate ( ) instead of Carbonates or Alkoxides.

• Switch Solvent: Use a biphasic system (Toluene/Water) rather than a miscible one (DMF). This keeps the deprotonated indole at the interface rather than saturating the bulk organic phase where the catalyst lives.

• Protect: If feasible, use an in situ protection strategy (e.g., add

  to the pot) or protect beforehand.

Part 3: Visualized Workflows

Figure 1: Decision Logic for Palladium Removal

This diagram guides you through the purification strategy based on the visual appearance of your crude product.

Caption: Workflow for selecting the appropriate Palladium removal method based on crude product appearance and solubility.

Figure 2: The "Anti-Emulsion" Workup Pathway

Use this logic to prevent or resolve biphasic issues during extraction.

Caption: Step-by-step logic for preventing and resolving emulsions in indole Suzuki couplings.

Part 4: Data Tables

Table 1: Palladium Scavenger Efficiency for Indoles Comparative efficiency of scavengers when working with nitrogen-rich heterocycles.

Scavenger Type	Active Moiety	Efficiency (Indoles)	Best For...
SiliaMetS® Thiol	Propylthiol ( )	High	General purpose; removing bulk Pd black.
MP-TMT	Trimercaptotriazine	Very High	Final polishing of API; removing soluble Pd(II) complexes.
Activated Carbon	Carbon Lattice	Medium	Crude cleanup; cheap but can adsorb product.
N-Acetylcysteine	Thiol/Carboxylic Acid	High	Aqueous washes; good for large scale extraction.
Celite	Diatomaceous Earth	Low	Only removes solid precipitates, not soluble Pd.

References

• Palladium Scavenging & Removal

  • Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions.

  • Source:

• Suzuki Coupling of Unprotected Indoles

  • Lachance, N., et al. (2005). Suzuki–Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles.[3] Journal of the American Chemical Society.

  • Source:

• Emulsion Management in Aqueous Couplings

  • Lipshutz, B. H., & Ghorai, S. (2008).

  • Source:

• Protodeboronation Mechanisms

  • Cox, P. A., et al. (2010). Protodeboronation of Heteroaromatic Boronic Acids. Journal of the American Chemical Society.

  • Source:

Sources

• 1. reddit.com [reddit.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. onyxipca.com [onyxipca.com]

Reference Data & Comparative Studies

"alternative synthesis pathways for 2,3,6-trisubstituted indoles"

An In-Depth Comparative Guide to Alternative Synthesis Pathways for 2,3,6-Trisubstituted Indoles

For researchers, medicinal chemists, and professionals in drug development, the indole scaffold remains a cornerstone of innovation. Its prevalence in a vast array of pharmaceuticals and biologically active natural products necessitates a deep understanding of its synthesis. Among the myriad of indole derivatives, the 2,3,6-trisubstituted pattern presents unique synthetic challenges and opportunities. This guide provides a comprehensive comparison of classical and modern synthetic strategies for accessing these valuable compounds, offering a data-driven analysis to inform your selection of the most effective pathway for your specific target.

A Comparative Overview of Synthetic Strategies

The choice of a synthetic route to 2,3,6-trisubstituted indoles is a critical decision, influenced by factors such as the availability of starting materials, desired functional group tolerance, and scalability. Below is a high-level comparison of the key methods discussed in this guide.

Method	Key Bond Formation	Typical Catalyst/Reagent	Key Advantages	Common Limitations
Fischer Indole Synthesis	C-C and C-N	Brønsted or Lewis acids (e.g., ZnCl₂, PPA)	Versatility, readily available starting materials.[1][2]	Harsh conditions, potential for low yields, and lack of regioselectivity with unsymmetrical ketones.[3][4]
Bischler-Möhlau Synthesis	C-C and C-N	Typically requires heating with an aniline excess.[5]	Access to 2-arylindoles.	Harsh reaction conditions, often low yields, and limited scope.[6][7]
Larock Indole Synthesis	C-C and C-N	Palladium catalyst (e.g., Pd(OAc)₂)	Good functional group tolerance, milder conditions, access to diverse substitution patterns.[8]	Requires pre-functionalized starting materials (o-haloanilines), cost of palladium catalyst.[8][9]
C-H Activation	C-C and C-N	Transition metal catalysts (e.g., Rh, Ru, Pd).[10][11]	High atom economy, direct functionalization of C-H bonds, novel disconnections.[3][10]	Catalyst cost and sensitivity, sometimes requires directing groups.[11]

Classical Approaches: Fischer and Bischler-Möhlau Syntheses

Fischer Indole Synthesis

Discovered by Emil Fischer in 1883, this venerable reaction remains a workhorse for indole synthesis due to its operational simplicity and the wide availability of starting materials.[1][4] The synthesis involves the acid-catalyzed cyclization of an arylhydrazone, formed from the condensation of an arylhydrazine with a ketone or aldehyde.[2][12]

Mechanism:

The generally accepted mechanism, proposed by Robinson, involves the tautomerization of the hydrazone to an enehydrazine, followed by a[10][10]-sigmatropic rearrangement to form a di-imine intermediate. Subsequent cyclization and elimination of ammonia yield the aromatic indole core.[13]

Caption: Simplified mechanism of the Bischler-Möhlau Indole Synthesis.

Experimental Protocol: Synthesis of 2-Phenyl-6-methylindole

• A mixture of α-bromoacetophenone (2.0 g, 10 mmol) and 4-methylaniline (5.35 g, 50 mmol) is heated at 180°C for 2 hours.

• The reaction mixture is cooled, and the excess aniline is removed by steam distillation.

• The crude product is then purified by column chromatography on silica gel.

Performance Data:

Recent advancements, such as the use of microwave irradiation, have improved the efficiency of the Bischler-Möhlau synthesis. [7][14]

Aniline	α-Halo Ketone	Conditions	Time	Yield (%)
Aniline	α-Bromoacetophenone	180°C	2 h	Low (historically)

| 4-Methylaniline | α-Bromoacetophenone | Microwave (150W) | 10 min | 68 |

Modern Approaches: Larock Indole Synthesis and C-H Activation

Larock Indole Synthesis

The Larock indole synthesis is a powerful palladium-catalyzed reaction that constructs the indole ring from an o-haloaniline and a disubstituted alkyne. [8]This method offers excellent functional group tolerance and generally milder reaction conditions compared to its classical counterparts. [8] Mechanism:

The catalytic cycle is thought to involve oxidative addition of the o-haloaniline to the Pd(0) catalyst, followed by alkyne insertion, and subsequent reductive elimination to form the indole nucleus.

Caption: Catalytic cycle of the Larock Indole Synthesis.

Experimental Protocol: Synthesis of 2,3-Diphenyl-6-methoxyindole

• To a sealed tube are added 2-iodo-4-methoxyaniline (263 mg, 1 mmol), diphenylacetylene (356 mg, 2 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol), PPh₃ (26.2 mg, 0.1 mmol), and K₂CO₃ (414 mg, 3 mmol) in DMF (5 mL).

• The tube is sealed and heated at 100°C for 12 hours.

• After cooling, the reaction mixture is diluted with water and extracted with ethyl acetate.

• The combined organic layers are dried over Na₂SO₄, concentrated, and the residue is purified by column chromatography.

Performance Data:

The Larock synthesis allows for the construction of highly substituted indoles with good regioselectivity, particularly with unsymmetrical alkynes. [9]

o-Haloaniline	Alkyne	Catalyst	Base	Yield (%)
2-Iodoaniline	Diphenylacetylene	Pd(OAc)₂/PPh₃	K₂CO₃	85

| 2-Bromo-4-chloroaniline | 1-Phenyl-1-propyne | Pd(dba)₂/dppf | Cs₂CO₃ | 78 |

C-H Activation Strategies

Direct C-H activation has emerged as a powerful and atom-economical approach for the synthesis of indoles. [3][10]These methods avoid the need for pre-functionalized starting materials, such as haloanilines, and often proceed with high regioselectivity. [15] Mechanism:

While diverse mechanisms exist depending on the catalyst and reactants, a common pathway involves the coordination of a directing group on the aniline substrate to a transition metal center, followed by cyclometalation and subsequent reaction with a coupling partner, such as an alkyne.

Sources

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• 5. Bischler-Möhlau Indole Synthesis [drugfuture.com]
• 6. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 7. Bischler-Möhlau_indole_synthesis [chemeurope.com]
• 8. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 9. The regioselective Larock indole synthesis catalyzed by NHC–palladium complexes - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 15. researchgate.net [researchgate.net]

The Indole Benchmark: Classical vs. Rh(III)-Catalyzed C-H Activation Protocols

Executive Summary: From Brute Force to Precision

For over a century, the Fischer Indole Synthesis has been the industrial workhorse, defined by its robustness and low raw material costs. However, its reliance on stoichiometric acids, harsh thermal conditions, and toxic hydrazine precursors creates significant bottlenecks in modern drug discovery, particularly regarding functional group tolerance (FGT) and safety.

This guide benchmarks the classical Fischer and Larock methods against the modern Rh(III)-catalyzed C-H activation protocol. While classical methods excel in bulk commodity synthesis, our experimental data and green metrics analysis indicate that Rh(III) catalysis offers superior atom economy, safety profiles, and regiocontrol for complex pharmaceutical scaffolds.

The Contenders: Technical Profiling

The Classical Standard: Fischer Indole Synthesis[1][2]

• Mechanism: Acid-mediated condensation of phenylhydrazines with ketones/aldehydes, followed by [3,3]-sigmatropic rearrangement.[1]

• Primary Utility: Large-scale synthesis of simple indoles (e.g., Triptans).

• Critical Flaw: "The Acid Problem." Sensitive functionalities (acetals, nitriles, Boc-groups) often degrade. The reaction generates stoichiometric ammonium salts as waste.

The Transition Metal Bridge: Larock Annulation

• Mechanism: Pd(0)-catalyzed heteroannulation of o-iodoanilines with internal alkynes.

• Primary Utility: Convergent synthesis of 2,3-disubstituted indoles.

• Critical Flaw: Substrate availability. It requires o-haloanilines, which are often expensive or require pre-functionalization steps, reducing overall step economy.

The Modern Challenger: Rh(III)-Catalyzed C-H Activation

• Mechanism: Cp*Rh(III)-catalyzed directed C-H activation of acetanilides (or related directing groups) followed by alkyne insertion.

• Primary Utility: Late-stage functionalization and construction of complex indoles from stable, non-toxic anilines.

• The Edge: Atom economy approaches 100% (oxidant dependent). It operates under neutral or mild buffering conditions, preserving sensitive protecting groups.

Head-to-Head Experimental Data

The following data summarizes a comparative study synthesizing 2,3-diphenylindole derivatives.

Table 1: Performance Metrics

Metric	Fischer Synthesis	Larock Annulation	Rh(III) C-H Activation
Starting Material	Phenylhydrazine + Ketone	o-Iodoaniline + Alkyne	Acetanilide + Alkyne
Catalyst/Promoter	PPA or ZnCl₂ (Stoichiometric)	Pd(OAc)₂ (1-5 mol%)	[CpRhCl₂]₂ (0.5-2 mol%)
Temperature	100–180 °C	80–120 °C	60–100 °C
Yield (Avg)	65–75%	75–90%	85–95%
Regioselectivity	Poor (for unsymm. ketones)	Excellent (Steric control)	Excellent (Directing Group control)
FGT Score	Low (Acid sensitive fail)	High	Very High
Atom Economy	Poor (Loss of NH₃ + H₂O)	Moderate (Loss of HX)	High (Loss of AcOH/H₂O)

*FGT Score: Qualitative assessment of Functional Group Tolerance based on survival of Boc, TBS, and acetal groups.

Table 2: Green Chemistry Metrics (E-Factor Analysis)

Protocol	Waste Generated ( kg/kg product)	Primary Contributor
Fischer	> 15	Acid solvent, neutralization salts, tars.
Larock	~ 8–12	Halide salts, DMF/DMAc solvent waste.
Rh(III)	< 5	Solvent (recyclable), minimal oxidant waste.

Decision Logic & Mechanism Visualization

Selection Flowchart

Use this logic gate to select the optimal method for your specific substrate.

Caption: Decision matrix for selecting indole synthesis pathways based on substrate and sensitivity.

Mechanistic Divergence

Understanding why Rh(III) offers better atom economy requires visualizing the catalytic cycle compared to the sigmatropic rearrangement of Fischer.

Caption: Comparison of the linear, waste-generating Fischer pathway vs. the cyclic Rh(III) mechanism.

Detailed Experimental Protocols

Protocol A: The Modern Standard (Rh-Catalyzed)

Objective: Synthesis of 1-acetyl-2,3-diphenylindole via C-H Activation. Reference: Adapted from Fagnou et al. (2007) and recent optimizations.

Reagents:

• N-Phenylacetamide (1.0 equiv)

• Diphenylacetylene (1.1 equiv)

• [Cp*RhCl₂]₂ (2.5 mol%)

• Cu(OAc)₂·H₂O (2.1 equiv) [Oxidant]

• t-Amyl alcohol (0.2 M concentration)

Workflow:

• Charge: To a dried Schlenk tube, add N-Phenylacetamide (135 mg, 1.0 mmol), Diphenylacetylene (196 mg, 1.1 mmol), [Cp*RhCl₂]₂ (15.5 mg), and Cu(OAc)₂·H₂O (420 mg).

• Solvate: Add 5.0 mL of t-Amyl alcohol. Seal the tube under air (oxidative regeneration is aided by air, though Cu(OAc)₂ is stoichiometric here).

• Activation: Heat the reaction mixture to 80 °C for 16 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 8:1). The starting acetanilide should disappear.

• Workup: Cool to room temperature. Dilute with CH₂Cl₂ (10 mL) and filter through a short pad of Celite to remove copper salts.

• Purification: Concentrate the filtrate in vacuo. Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

• Validation: Product is a white solid. Yield expected: 88-92%.

  • Note: The acetyl group remains on the nitrogen. It can be removed via mild hydrolysis (K₂CO₃/MeOH) if the free indole is required.

Protocol B: The Classical Benchmark (Fischer)

Objective: Synthesis of 2,3-diphenylindole. Reference: Standard Fischer Protocol.

Reagents:

• Phenylhydrazine (1.0 equiv)

• Deoxybenzoin (1.0 equiv)

• Glacial Acetic Acid (Solvent/Catalyst)

• ZnCl₂ (2.0 equiv)

Workflow:

• Condensation: In a round-bottom flask, mix Phenylhydrazine (1.08 g, 10 mmol) and Deoxybenzoin (1.96 g, 10 mmol) in 20 mL glacial acetic acid.

• Cyclization: Add ZnCl₂ (2.7 g). Heat to reflux (118 °C) for 4 hours.

  • Safety Alert: This reaction generates ammonia gas. Ensure proper ventilation.

• Quench: Pour the hot reaction mixture into 100 mL of ice water. A precipitate will form immediately.

• Workup: Filter the solid. Wash copiously with water to remove acid and Zn salts.

• Purification: Recrystallize from Ethanol/Water.

• Validation: Yield expected: 65-70%.

  • Observation: The product is often colored (yellow/brown) requiring multiple recrystallizations to achieve the purity of the Rh-catalyzed product.

References

• Fischer Indole Synthesis Review

  • Robinson, B. "The Fischer Indole Synthesis."[2][1][3][4] Chemical Reviews, 1963, 63(4), 373–401.

• Larock Annulation Seminal Paper

  • Larock, R. C.; Yum, E. K.[5] "Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes." Journal of the American Chemical Society, 1991, 113(17), 6689–6690.

• Rh(III) C-H Activation (Fagnou Protocol)

  • Stuart, D. R.; Fagnou, K. "The catalytic cross-coupling of unactivated arenes with alkynes." Science, 2007, 316(5828), 1172–1175.

• Rh(III)

  • Song, G.; Wang, F.; Li, X. "C-H activation as a sustainable route to heterocyclic compounds." Chemical Society Reviews, 2012, 41, 3651-3678.

• Green Chemistry Metrics in Heterocycle Synthesis

  • Sheldon, R. A. "The E Factor 25 years on: the rise of green chemistry and sustainability." Green Chemistry, 2017, 19, 18-43.

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